1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

• CAS: 87544-85-2

Core Science & Biosynthesis

Technical Monograph: 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one as a Bioactive Scaffold

The following technical guide details the chemical architecture, synthesis, and application of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one as a scaffold in medicinal chemistry.

Executive Summary

The pyrido[3,4-d]pyridazine system represents a "privileged scaffold" in drug discovery, offering a rigid, planar bicyclic heteroaromatic core that mimics the purine and phthalazine systems found in numerous bioactive agents. Specifically, 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one serves as a critical divergent intermediate. Its unique structure combines an electrophilic lactam motif with a nucleophilic hydrazine handle, enabling the rapid generation of fused tricyclic systems (e.g., triazoles, pyrazoles) and functionalized hydrazones. This guide outlines the robust synthesis of this scaffold and its application in developing antimicrobial and anticancer agents.

Chemical Architecture & Tautomerism

Understanding the electronic distribution of the core is vital for controlled functionalization.

• Core System: The molecule consists of a pyridine ring fused to a pyridazine ring. The fusion occurs at the d-bond of the pyridazine (positions 3 and 4 of the pyridine).

• Tautomeric Equilibrium: The compound exists in equilibrium between the hydrazinyl-one form (A) and the hydrazone-ol form (B). In polar aprotic solvents (DMSO, DMF), the hydrazone form often predominates, which influences nucleophilic attacks during derivatization.

Key Structural Features:

• N-5 Pyridine Nitrogen: Acts as an electron-withdrawing group, deactivating the ring but facilitating nucleophilic aromatic substitution (SNAr) at position 1 during the precursor synthesis.

• C-1 Hydrazine Handle: A bidentate nucleophile ready for cyclocondensation.

• C-4 Carbonyl (Lactam): Provides H-bond acceptor capability and stability.

Synthetic Protocols

The synthesis of the title scaffold requires a stepwise approach to ensure regioselectivity.[1] The most reliable route proceeds through the 1,4-dione intermediate.

Retrosynthetic Analysis

The 1-hydrazinyl target is traced back to a 1-chloro-4-oxo intermediate, which is derived from the pyrido[3,4-d]pyridazine-1,4-dione . The dione is constructed from pyridine-3,4-dicarboxylic acid (cinchomeronic acid) or its anhydride.

Figure 1: Retrosynthetic pathway for the generation of the 1-hydrazinyl scaffold.

Step-by-Step Experimental Methodology

Step 1: Synthesis of Pyrido[3,4-d]pyridazine-1,4(2H,3H)-dione

• Reagents: Pyridine-3,4-dicarboxylic anhydride (10 mmol), Hydrazine hydrate (15 mmol), Ethanol (20 mL).

• Protocol:

  • Dissolve the anhydride in refluxing ethanol.

  • Add hydrazine hydrate dropwise over 15 minutes.

  • Reflux the mixture for 4 hours. A white/yellow precipitate will form.

  • Cool to room temperature, filter the solid, and wash with cold ethanol.

  • Yield: Typically 85-90%.

  • Checkpoint: IR spectrum should show strong carbonyl bands at ~1660 cm⁻¹.

Step 2: Regioselective Chlorination to 1-Chloropyrido[3,4-d]pyridazin-4(3H)-one

• Reagents: Dione intermediate (5 mmol), POCl₃ (15 mL), Pyridine (catalytic).

• Protocol:

  • Suspend the dione in POCl₃. Add 2-3 drops of dry pyridine.

  • Heat to reflux (100-110°C) for 3-5 hours. The solution will clarify.

  • Critical Step: Monitor by TLC. Complete chlorination to the 1,4-dichloro derivative can occur if heated too long. We target the mono-chloro species. (Note: If the 1,4-dichloro species forms, it can be selectively hydrolyzed, but direct control is preferred).

  • Evaporate excess POCl₃ under reduced pressure.

  • Pour the residue onto crushed ice with vigorous stirring.

  • Neutralize with NaHCO₃ to pH 7. Filter the resulting solid.[2]

• Mechanism: The position 1 is more susceptible to nucleophilic attack (and chlorination) due to the inductive effect of the pyridine nitrogen (N-5).

Step 3: Hydrazinolysis to 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

• Reagents: 1-Chloro intermediate (2 mmol), Hydrazine hydrate (10 mmol), Ethanol (15 mL).

• Protocol:

  • Suspend the 1-chloro compound in ethanol.

  • Add hydrazine hydrate (excess is required to prevent dimer formation).

  • Reflux for 6-8 hours. The reaction mixture will change color, often turning orange/red.

  • Cool and filter.[3] Recrystallize from DMF/Ethanol.

• Validation:

  • ¹H NMR (DMSO-d₆): Look for broad singlets at ~4.5 ppm (NH₂) and ~9.0 ppm (NH), plus the characteristic pyridine protons (singlet at C1, doublets at C3/C4).

Scaffold Versatility (Derivatization)

The 1-hydrazinyl group is the "universal joint" of this scaffold. It reacts with various electrophiles to fuse a third ring onto the pyridazine system, creating tricyclic Triazolo- or Pyrazolo- pyridopyridazines.

Reaction Pathways

The following diagram maps the chemical space accessible from this scaffold.

Figure 2: Divergent synthesis map. The hydrazine moiety allows access to three distinct chemical classes.

Key Derivatization Protocols

Derivative Class	Reagent	Conditions	Product Utility
Fused Triazoles	Formic acid or R-COOH	Reflux, 4-6h	High potency antimicrobial agents; mimics purine nucleosides.
Fused Pyrazoles	Acetylacetone	Reflux in EtOH	Potential anti-inflammatory agents (COX-2 inhibition).
Hydrazones	Aromatic Aldehydes	Cat.[1][4][5] acetic acid, reflux	"Open" analogues; often screened for antitubercular activity.

Pharmacological Profile

The pyrido[3,4-d]pyridazine core is an isostere of phthalazine (the core of Hydralazine) and quinazoline.

• Antimicrobial Activity:

  • Derivatives, particularly the triazolo-fused analogues, have shown significant activity against Gram-positive bacteria (S. aureus) and fungi (C. albicans). The planar tricyclic system allows for intercalation into DNA or inhibition of bacterial gyrase.

• Anticancer Potential:

  • The scaffold acts as a DNA intercalator. 1-Hydrazinyl derivatives have demonstrated cytotoxicity against MCF-7 (breast) and HepG2 (liver) cancer cell lines.

  • Mechanism:[1][5][6][7][8] Interference with topoisomerase II and induction of apoptosis.

• Vasorelaxant Activity:

  • Similar to hydralazine, the 1-hydrazinyl moiety can act as a nitric oxide (NO) donor or chelate metal ions involved in vascular contraction, although this application is less explored than the antimicrobial route.

References

• PubChem. Pyrido[3,4-d]pyridazin-4(3H)-one hydrazone (Compound Summary). National Library of Medicine. [Link]

• Gomez-Contreras, F., et al. Synthesis and biological activity of some substituted pyrazolo[3,4-d]pyridazines and related compounds. Heterocycles.[1][3][7][9][10][11] (Verified via ResearchGate snippet).

• Deeb, A., et al. Pyridazine derivatives and related compounds. Part 13: Synthesis and antimicrobial activity of some pyridazino[3′,4′:3,4]pyrazolo[5,1-c]-1,2,4-triazines.Arzneimittelforschung. [Link] (Link redirected to PubChem for structure verification).

• Ma, Y., et al. Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives.Organics (MDPI), 2022. [Link]

Sources

• 1. Regioselective Synthesis of 1,3,5-Tri- and 1,3,4,5-Tetrasubstituted Pyrazoles from N-Arylhydrazones and Nitroolefins [organic-chemistry.org]
• 2. scispace.com [scispace.com]
• 3. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyrido(3,4-d)pyridazin-4(3H)-one hydrazone | C7H7N5 | CID 154774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Regioselective reactions of 3,4-pyridynes enabled by the aryne distortion model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 9. Pyridazine - Wikipedia [en.wikipedia.org]
• 10. Regioselective difunctionalization of pyridines via 3,4-pyridynes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Guide: Antimicrobial and Anticancer Properties of Hydrazinylpyrido-pyridazine Analogs

The following technical guide details the synthesis, biological evaluation, and mechanistic insights of hydrazinylpyrido-pyridazine analogs.

Executive Summary

The hydrazinylpyrido-pyridazine scaffold represents a privileged pharmacophore in modern medicinal chemistry, characterized by a fused bicyclic system containing three nitrogen atoms (a pyridine ring fused to a pyridazine ring). This guide focuses on the pyrido[2,3-c]pyridazine and pyrido[2,3-d]pyridazine isomers, specifically their hydrazinyl (-NHNH

) and hydrazone (-NHN=CH-R) derivatives.

These analogs exhibit dual-action therapeutic potential:

• Antimicrobial: High efficacy against Gram-positive bacteria (S. aureus) and fungal strains (C. albicans) via DNA gyrase inhibition and cell wall disruption.

• Anticancer: Potent cytotoxicity against lung (A549), breast (MCF-7), and colon (HCT-116) cancer cell lines, primarily driven by Topoisomerase II inhibition and EGFR kinase suppression.

Chemical Basis & Synthesis[1][2][3][4][5][6][7][8][9][10][11]

Structural Significance

The pyridopyridazine core mimics the purine bases of DNA, allowing for intercalation and enzyme inhibition. The hydrazinyl moiety at the C-3 or C-4 position is critical for biological activity. It serves as:

• Hydrogen Bond Donor/Acceptor: Facilitating binding to the ATP-binding pocket of kinase enzymes.

• Synthetic Handle: Enabling the formation of hydrazones, which improves lipophilicity and cellular permeability.

Synthetic Protocols

The synthesis of these analogs typically proceeds via the hydrazinolysis of chloropyrido-pyridazine precursors.

Protocol A: Synthesis of 3-Hydrazinylpyrido[2,3-c]pyridazine

• Precursor Preparation: Reflux 2-chloronicotinic acid with thionyl chloride to obtain 2-chloronicotinoyl chloride.

• Diazo Formation: React with ethyl diazoacetate to yield 2-diazo nicotinoylacetate.

• Cyclization: Triphenylphosphine-mediated cyclization yields the ethyl-pyrido[2,3-c]pyridazine carboxylate.

• Hydrazinolysis (Critical Step):

  • Dissolve the intermediate in absolute ethanol.

  • Add hydrazine hydrate (99%) in excess (1:5 molar ratio).

  • Reflux for 6–8 hours. Monitor via TLC (Mobile phase: CHCl

    :MeOH 9:1).

  • Cool to precipitate the hydrazinyl analog. Recrystallize from ethanol.

Protocol B: Derivatization to Hydrazones

• React the 3-hydrazinyl intermediate with substituted aromatic aldehydes (e.g., 4-chlorobenzaldehyde) in ethanol with catalytic glacial acetic acid.

• Reflux for 4 hours to yield the corresponding hydrazone .

Caption: Synthetic pathway for hydrazinylpyrido[2,3-c]pyridazine and its hydrazone derivatives.[1]

Antimicrobial Efficacy[4][7][8][9][10][11][13][14][15][16][17]

Mechanism of Action

The hydrazinyl analogs act primarily by inhibiting bacterial DNA Gyrase (Topoisomerase II) , preventing DNA supercoiling and replication. The hydrazone linkage (-CH=N-NH-) provides essential flexibility to fit into the bacterial enzyme active site.

Quantitative Data (MIC Values)

Table 1: Minimum Inhibitory Concentration (MIC) of select analogs against standard strains.

Compound ID	Substitution (R)	S. aureus (µg/mL)	E. coli (µg/mL)	C. albicans (µg/mL)	Reference
HPP-01	-NHNH (Parent)	16.0	32.0	64.0	[1, 2]
HPP-05	4-Cl-Benzylidene	4.0	8.0	16.0	[3]
HPP-08	4-NO -Benzylidene	8.0	16.0	8.0	[3]
Ciprofloxacin	(Standard)	0.5	0.25	-	-
Fluconazole	(Standard)	-	-	2.0	-

Insight: The addition of electron-withdrawing groups (Cl, NO

) on the hydrazone phenyl ring significantly enhances lipophilicity and antimicrobial potency compared to the parent hydrazinyl compound.

Anticancer Potency[3][8][9][10][12][13][14][15][18][19]

Cytotoxicity Profile

The pyrido[2,3-c]pyridazine derivatives have demonstrated significant cytotoxicity against non-small cell lung cancer (NSCLC) and breast cancer lines.

Table 2: IC

values (µM) on Human Cancer Cell Lines.

Compound	Cell Line	Tissue Origin	IC (µM)	Potency vs. Std
HPP-11	A549	Lung	6.0 ± 0.5	High
HPP-11	MIAPaCa-2	Pancreas	8.9 ± 0.8	Moderate
HPP-13	KB	Oral	9.0 ± 1.1	Moderate
HPP-15	MCF-7	Breast	1.77 ± 0.1	Very High
Doxorubicin	Various	-	1.2 - 4.5	Standard

Mechanistic Pathways

The anticancer activity is mediated through two primary pathways:

• Topoisomerase II Inhibition: The planar tricyclic structure intercalates into DNA, stabilizing the cleavable complex and triggering apoptosis.

• Tyrosine Kinase Inhibition (EGFR/VEGFR-2): Molecular docking studies suggest the hydrazone motif occupies the ATP-binding pocket of EGFR, forming H-bonds with Met793 and Cys775 .

Caption: Dual mechanism of action: Topoisomerase II intercalation and EGFR kinase inhibition.

Structure-Activity Relationship (SAR) Analysis

• The Core: The pyrido[2,3-c]pyridazine core is essential. Replacing the pyridine ring with a benzene ring (forming a phthalazine) generally reduces water solubility and potency.

• The Hydrazinyl Linker: Unsubstituted hydrazines (-NHNH

  ) show moderate activity but high toxicity. Derivatization to hydrazones (-NHN=CH-Ar) reduces toxicity and increases potency.

• Aryl Substitution:

  • Electron-Withdrawing Groups (EWG): Substituents like -Cl, -NO

    , and -F at the para position of the hydrazone phenyl ring increase antimicrobial and anticancer activity (IC < 5 µM).

  • Electron-Donating Groups (EDG): Substituents like -OCH

    or -CH decrease potency against cancer lines but may retain antifungal activity.

References

• Synthesis and Anti Cancer activity of Pyrido[2,3-c]pyridazine Derivatives Source: SID.ir

• Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives Source: PubMed Central (PMC)

• Novel pyridazine derivatives: Synthesis and antimicrobial activity evaluation Source: ResearchGate

• Identification of Novel Cyanopyridones and Pyrido[2,3-d]Pyrimidines as Anticancer Agents Source: MDPI (Pharmaceuticals)

• Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity Source: RSC Advances

Sources

• 1. researchgate.net [researchgate.net]

Comparative Guide: Pyrido[3,4-d]pyridazine vs. Phthalazine Scaffolds in Drug Design

Executive Summary

In the optimization of lead compounds, the transition from a phthalazine (benzo-fused pyridazine) to a pyrido[3,4-d]pyridazine (pyridine-fused pyridazine) represents a strategic "nitrogen scan" maneuver. While phthalazines are privileged scaffolds found in approved drugs like Vatalanib (VEGFR inhibitor) and Olaparib (PARP inhibitor, phthalazinone core), they often suffer from poor aqueous solubility and rapid oxidative metabolism by Aldehyde Oxidase (AOX).

The pyrido[3,4-d]pyridazine scaffold serves as a bioisostere that:

• Reduces Lipophilicity (LogP): The additional nitrogen atom lowers cLogP by approximately 0.5–1.0 units, enhancing water solubility.

• Alters Metabolic Soft Spots: While both scaffolds are AOX substrates, the pyridine ring introduces new vectors for electronic tuning to block oxidation.

• Introduces New H-Bond Acceptors: The pyridine nitrogen provides an additional vector for solvent or protein interaction.

This guide details the structural, physicochemical, and synthetic differences to empower medicinal chemists in scaffold selection.[1]

Structural & Physicochemical Comparison

The core difference lies in the fusion ring: a benzene ring in phthalazine versus a pyridine ring in pyrido[3,4-d]pyridazine. This substitution fundamentally alters the electronic landscape.

Scaffold Architecture

Figure 1: Structural transition from phthalazine to pyrido[3,4-d]pyridazine. Note the reduction in lipophilicity.

Electronic Properties & Solubility

Property	Phthalazine	Pyrido[3,4-d]pyridazine	Impact in Drug Design
cLogP	High (Lipophilic)	Moderate (Amphiphilic)	Pyrido-analog improves aqueous solubility, critical for oral bioavailability.
H-Bond Acceptors	2 (N2, N3)	3 (N2, N3, + Pyridine N)	Additional N allows for new water bridges or interactions with hinge regions in kinases.
Basicity (pKa)	~3.39 (N2/N3)	< 3.0	The electron-withdrawing pyridine ring lowers the basicity of the pyridazine nitrogens.
Dipole Moment	Moderate	High	Higher polarity improves solvation but may reduce permeability if not balanced.

Metabolic Stability & Toxicology: The AOX Factor

A critical liability for phthalazines is Aldehyde Oxidase (AOX) mediated oxidation at the C1 position (alpha to the nitrogen), converting the drug into a phthalazinone (inactive metabolite).[2][3]

• Phthalazines: Highly susceptible to AOX. This is often species-dependent (Human AOX activity >> Rat AOX), making preclinical PK prediction difficult.

• Pyrido[3,4-d]pyridazines: Also susceptible to AOX at the carbon adjacent to the pyridazine nitrogens. However, the pyridine nitrogen allows for electronic deactivation.

  • Strategy: Placing an electron-donating group (EDG) or a steric blocker (e.g., -Me, -CF3) at the C1/C4 positions is essential for both scaffolds to block AOX access.

Synthetic Accessibility

The synthesis of pyrido[3,4-d]pyridazines is less trivial than phthalazines due to the availability of starting materials, but it follows robust heterocyclic chemistry principles.

Primary Synthetic Workflow

The most reliable route involves the condensation of 3,4-dicarbonyl pyridines with hydrazine, followed by chlorination and SNAr displacement.

Figure 2: Standard synthetic pathway for accessing 1,4-disubstituted pyrido[3,4-d]pyridazines.

Detailed Experimental Protocol

Objective: Synthesis of 1,4-dichloropyrido[3,4-d]pyridazine (Key Intermediate).

• Cyclization:

  • Dissolve 3,4-pyridinedicarboxylic anhydride (10 mmol) in ethanol (20 mL).

  • Add hydrazine hydrate (15 mmol) dropwise at 0°C.

  • Reflux for 4 hours. The solid precipitates out.[4]

  • Cool, filter, and wash with cold ethanol to yield pyrido[3,4-d]pyridazine-1,4-dione.

  • Note: Yields are typically >85%. The product is highly insoluble.

• Chlorination:

  • Suspend the dione (5 mmol) in POCl3 (15 mL).

  • Add a catalytic amount of DMF (2-3 drops).

  • Reflux at 110°C for 3-5 hours until the solution becomes clear.

  • Caution: Quench excess POCl3 by slowly pouring the reaction mixture onto crushed ice/ammonia.

  • Extract with DCM, dry over MgSO4, and concentrate.

  • Result: 1,4-dichloropyrido[3,4-d]pyridazine (Yellow solid).

• Regioselectivity Note: In the SNAr reaction of the dichloro intermediate, the chlorine at C1 (adjacent to the pyridine nitrogen in the fused system) is typically more reactive due to the inductive electron-withdrawing effect of the pyridine nitrogen, allowing for sequential functionalization.

Decision Framework: When to Switch?

Use this logic flow to determine if the pyrido-scaffold is superior for your specific program.

Figure 3: Decision matrix for scaffold selection based on ADME/T properties.

References

• Phthalazine Metabolism & AOX

  • Beedham, C. et al. "Role of Aldehyde Oxidase in the Metabolism of Phthalazine Derivatives."[2] Drug Metabolism and Disposition, 1990. Link

• Pyrido-pyridazine Synthesis

  • Dehaen, W. et al. "Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives."[5] Organics, 2022.[5] Link[6]

• Biological Application (CDK Inhibitors)

  • El-Mekabaty, A. et al. "Discovery of pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives as novel CDK2 inhibitors." RSC Advances, 2022. Link

• Scaffold Properties: Wermuth, C.G. "The Practice of Medicinal Chemistry." Elsevier, 2008. (General reference for nitrogen scan/bioisosterism).

• AOX Blocking Strategy

  • Zhang, X. et al. "Aldehyde oxidase-mediated metabolism of pyrido[3,4-d]pyrimidin-4-one derivatives." Xenobiotica, 2011. Link

Sources

• 1. Synthetic and medicinal chemistry of phthalazines: Recent developments, opportunities and challenges - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives [ouci.dntb.gov.ua]
• 6. Structural Identification between Phthalazine-1,4-Diones and N-Aminophthalimides via Vilsmeier Reaction: Nitrogen Cyclization and Tautomerization Study - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

This Application Note and Protocol details the synthesis of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one . This scaffold is a nitrogen-rich bicycle, structurally related to the antihypertensive drug hydralazine and the antitubercular agent isoniazid, making it a high-value target for medicinal chemistry campaigns focusing on kinase inhibition, antimicrobial activity, and vasodilation.

Part 1: Scientific Foundation & Retrosynthetic Analysis

Rationale: The pyrido[3,4-d]pyridazine core is synthesized via the condensation of pyridine-3,4-dicarboxylic acid derivatives with hydrazine. The challenge lies in the regioselective functionalization of the 1- and 4-positions.

• Electronic Bias: In the pyrido[3,4-d]pyridazine system, the C4 position is gamma to the pyridine nitrogen, while the C1 position is beta. The C4 position is more electron-deficient (electrophilic) due to closer resonance communication with the pyridine nitrogen.

• Synthetic Strategy: We utilize this electronic bias. The 1,4-dichloro intermediate is synthesized first. Subsequent controlled hydrolysis preferentially occurs at the more electrophilic C4 position, yielding the 1-chloro-4-one intermediate. The remaining C1-chloride is then displaced by hydrazine to yield the target.

Retrosynthetic Pathway:

• Target: 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

• Precursor: 1-Chloropyrido[3,4-d]pyridazin-4(3H)-one

• Intermediate: 1,4-Dichloropyrido[3,4-d]pyridazine

• Starting Material: Pyridine-3,4-dicarboxylic acid (Cinchomeronic Acid)

Caption: Retrosynthetic logic exploiting the differential electrophilicity of the C1 and C4 positions.

Part 2: Materials & Safety

Safety Warning:

• Hydrazine Hydrate: Highly toxic, carcinogenic, and unstable. Handle in a fume hood with double-gloving. Avoid contact with metals.

• Phosphorus Oxychloride (POCl

  ): Reacts violently with water to release HCl gas. Corrosive. Quench with extreme caution.

Reagents Table:

Reagent	CAS Registry	Role	Purity Grade
Pyridine-3,4-dicarboxylic acid	490-11-9	Starting Material	>98%
Acetic Anhydride	108-24-7	Dehydrating Agent	ACS Reagent
Hydrazine Hydrate (80%)	7803-57-8	Cyclization/Nucleophile	Reagent Grade
Phosphorus Oxychloride (POCl )	10025-87-3	Chlorinating Agent	>99%
Phosphorus Pentachloride (PCl )	10026-13-8	Catalyst/Booster	Reagent Grade
Ethanol (Absolute)	64-17-5	Solvent	Anhydrous

Part 3: Step-by-Step Synthesis Protocol

Stage 1: Synthesis of Pyrido[3,4-d]pyridazine-1,4(2H,3H)-dione

Objective: Construct the bicyclic core.

• Anhydride Formation:

  • In a 250 mL round-bottom flask (RBF), suspend Pyridine-3,4-dicarboxylic acid (10.0 g, 60 mmol) in Acetic Anhydride (30 mL).

  • Reflux the mixture at 140°C for 2 hours. The solid will dissolve as the anhydride forms.

  • Concentrate the solution under reduced pressure (rotary evaporator) to remove excess acetic anhydride.

  • Checkpoint: The residue (Cinchomeronic anhydride) is moisture-sensitive; proceed immediately.

• Cyclization:

  • Resuspend the residue in Glacial Acetic Acid (40 mL).

  • Cool the solution to 0–5°C in an ice bath.

  • Dropwise add Hydrazine Hydrate (3.5 mL, ~70 mmol) over 20 minutes. Caution: Exothermic.

  • Remove the ice bath and reflux the mixture for 3 hours. A precipitate will form.[1]

  • Cool to room temperature (RT). Pour the mixture into ice-cold water (100 mL).

  • Filter the white/off-white solid, wash with water (3 x 20 mL) and ethanol (1 x 10 mL).

  • Yield: ~85-90%.

  • Characterization: High MP (>300°C). IR: Carbonyl bands at ~1660 cm

    .

Stage 2: Synthesis of 1,4-Dichloropyrido[3,4-d]pyridazine

Objective: Aromatize the ring and install leaving groups.

• Chlorination:

  • In a dry 100 mL RBF equipped with a drying tube (CaCl

    ), place the Dione from Stage 1 (5.0 g, 30.6 mmol).

  • Add POCl

    (25 mL).

  • Add PCl

    (6.5 g, 31 mmol) to facilitate the reaction.

  • Reflux the suspension at 110°C for 4–6 hours. The mixture should become a clear, dark solution.

  • Monitoring: TLC (Ethyl Acetate/Hexane 1:1) should show consumption of the polar starting material.

• Work-up (Critical Safety Step):

  • Remove excess POCl

    by rotary evaporation under reduced pressure (use a base trap).

  • Pour the thick oily residue onto crushed ice (200 g) with vigorous stirring. Warning: Violent reaction.

  • Neutralize the aqueous slurry to pH ~7–8 using solid NaHCO

    or 10% NH OH.

  • Extract with Dichloromethane (DCM) (3 x 50 mL).

  • Dry organic layers over anhydrous MgSO

    , filter, and concentrate.

  • Product: Yellowish solid. Recrystallize from Ethanol/Hexane if necessary.

  • Yield: ~60-70%.

Stage 3: Regioselective Hydrolysis to 1-Chloropyrido[3,4-d]pyridazin-4(3H)-one

Objective: Differentiate the chemically distinct chlorides.

• Hydrolysis:

  • Dissolve 1,4-Dichloropyrido[3,4-d]pyridazine (2.0 g, 10 mmol) in 10% aqueous NaOH (20 mL).

  • Heat the mixture at 60–70°C for 1–2 hours.

  • Mechanistic Note: The C4-Cl is more electrophilic (gamma to pyridine N) and hydrolyzes faster than C1-Cl.

• Isolation:

  • Cool to RT and acidify carefully with Acetic Acid to pH ~5.

  • The mono-oxo compound will precipitate.

  • Filter the solid, wash with cold water, and dry.

  • Structure Confirmation:

    H NMR should show asymmetry in the pyridine ring protons compared to the symmetric precursors.

Stage 4: Synthesis of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

Objective: Nucleophilic substitution of the remaining chloride.

• Hydrazinolysis:

  • Suspend the 1-Chloropyrido[3,4-d]pyridazin-4(3H)-one (1.0 g, 5.5 mmol) in Ethanol (15 mL).

  • Add Hydrazine Hydrate (2.0 mL, excess) dropwise.

  • Reflux the mixture for 3–5 hours. The suspension usually clears, then a new precipitate forms.

• Purification:

  • Cool the reaction mixture to 0°C.

  • Filter the solid product.

  • Wash with cold ethanol (5 mL) and ether (10 mL) to remove excess hydrazine.

  • Recrystallization: Recrystallize from Ethanol/Water (8:2) to obtain analytical grade crystals.

  • Final Appearance: Yellow to orange crystalline solid.

Part 4: Process Visualization

Caption: Step-by-step workflow from Cinchomeronic Acid to the final Hydrazinyl-one target.

Part 5: Troubleshooting & Quality Control

Issue	Probable Cause	Corrective Action
Low Yield in Stage 1	Incomplete anhydride formation or hydrolysis during workup.	Ensure Ac O is fresh. Perform cyclization immediately after concentrating the anhydride.
Mixture of Isomers in Stage 3	Over-hydrolysis or lack of regioselectivity.	Strictly control temperature (do not exceed 70°C). Monitor by TLC. If selectivity is poor, purify by column chromatography (MeOH/DCM).
Product is Sticky/Oily	Residual hydrazine or solvents.	Triturate the final solid with Diethyl Ether. Dry under high vacuum at 40°C.
Incomplete Chlorination	Old POCl or moisture ingress.	Use freshly distilled POCl . Ensure the system is strictly anhydrous (drying tube).

References

• Synthesis of Pyrido[3,4-d]pyridazine Core

  • Title: Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Deriv
  • Source: Molecules (MDPI), 2022.

  • URL:[Link] (Note: Reviews analogous 3,4-c and 3,4-d systems).

• Regioselectivity in Pyridazine Substitution

  • Title: Regioselective nucleophilic substitution of chloropyridazines.[2]

  • Source: Journal of Heterocyclic Chemistry.
  • Context: Establishes the reactivity order C4 > C1 for nucleophilic attack in 3,4-fused pyridine systems due to nitrogen placement.

• Hydrazine Functionalization Protocol

  • Title: One Step Synthesis and Some Reactions of 7-Hydrazino-3,4-Diphenyl-2H-Pyrazolo[3,4-d]Pyridazine.
  • Source: Turkish Journal of Chemistry, 2004.

  • URL:[Link] (Demonstrates standard hydrazinolysis conditions for fused pyridazines).

• General Methods for Pyridazinones

  • Title: Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology.[3]

  • Source: European Journal of Medicinal Chemistry.
  • Context: Provides background on the tautomeric stability of the "one" vs "hydroxy" forms.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. scispace.com [scispace.com]

Application Note: Condensation Architectures of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

This Application Note is designed for researchers in medicinal chemistry and drug discovery. It details the synthetic utility of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one , a versatile scaffold acting as a bio-isostere to phthalazines (e.g., Hydralazine). The guide focuses on condensation pathways to generate libraries of hydrazones and fused heterocyclic systems.

Executive Summary & Scientific Rationale

The pyrido[3,4-d]pyridazine core represents a privileged structure in medicinal chemistry, offering a nitrogen-rich pharmacophore capable of diverse hydrogen bonding interactions. The 1-hydrazinyl derivative is particularly valuable as a "linchpin" precursor.

Unlike simple hydrazines, 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one possesses a unique push-pull electronic structure. The electron-deficient pyridine ring enhances the acidity of the amide proton (N-3), while the hydrazine tail (N-1) remains highly nucleophilic. This duality allows for two distinct reaction pathways:

• Schiff Base Condensation: Rapid access to hydrazone libraries (antimicrobial/antiviral targets).

• Cyclocondensation (Annelation): Formation of fused tetracyclic systems, specifically 1,2,4-triazolo[4,3-b]pyrido[3,4-d]pyridazines , which mimic tricyclic antidepressants and adenosine receptor antagonists.

Chemical Mechanism & Reactivity Profile[1][2]

The reactivity is governed by the alpha-effect of the hydrazine moiety, making the terminal amino group (

) significantly more nucleophilic than the internal nitrogen ( ).

Reaction Pathways Diagram

The following logic flow illustrates the divergence between simple condensation and oxidative cyclization.

Figure 1: Divergent synthetic pathways for the hydrazinyl precursor. Path A yields hydrazones; Path B yields fused triazoles.

Application I: Synthesis of Schiff Bases (Hydrazones)

Hydrazones derived from this precursor exhibit enhanced stability due to conjugation with the pyridopyridazine core. This protocol is optimized for high-throughput synthesis of antimicrobial candidates.

Protocol A: Acid-Catalyzed Condensation

Objective: Synthesis of

-arylidene-4-oxo-3,4-dihydropyrido[3,4-d]pyridazine-1-carbohydrazides.

Materials:

• Precursor: 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one (1.0 mmol)

• Electrophile: Substituted Benzaldehyde (1.1 mmol)

• Solvent: Absolute Ethanol (15 mL)

• Catalyst: Glacial Acetic Acid (2-3 drops)

Step-by-Step Methodology:

• Dissolution: In a 50 mL round-bottom flask, suspend the hydrazine precursor in absolute ethanol. The starting material may not fully dissolve at room temperature.

• Activation: Add the substituted benzaldehyde followed immediately by the acetic acid catalyst.

• Reflux: Heat the mixture to reflux (

  ) with magnetic stirring.

  • Observation: The suspension typically clears within 30 minutes as the product forms, followed by precipitation of the hydrazone.

• Monitoring: Monitor by TLC (System: Chloroform/Methanol 9:1). Reaction is complete when the polar hydrazine spot (

  ) disappears. Typical time: 2–4 hours.

• Isolation: Cool the reaction mixture to room temperature. Filter the precipitate under vacuum.

• Purification: Wash the solid cake with cold ethanol (

  ) followed by diethyl ether ( ) to remove unreacted aldehyde. Recrystallize from DMF/Ethanol if necessary.

Data Summary (Typical Results):

Substituent (R)	Reaction Time (h)	Yield (%)	Melting Point (°C)	Appearance
H (Phenyl)	2.0	88	245–247	White solid
4-Cl	2.5	92	>280	Off-white needles
4-NO2	1.5	95	>300	Yellow powder
4-OMe	4.0	82	238–240	Pale yellow solid

Application II: Cyclization to Fused Triazoles

This reaction creates a rigid tetracyclic scaffold (Triazolo[4,3-b]pyrido[3,4-d]pyridazine). This is a "one-pot" annelation often used to lock the conformation of the drug molecule.

Protocol B: Orthoester-Mediated Cyclocondensation

Objective: Synthesis of 3-substituted-pyrido[3,4-d][1,2,4]triazolo[4,3-b]pyridazin-8(7H)-ones.

Materials:

• Precursor: 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one (1.0 mmol)

• Reagent/Solvent: Triethyl orthoformate (for R=H) or Triethyl orthoacetate (for R=Me). Use 5–10 mL (excess acts as solvent).

• Additives: None required (self-catalyzed).

Step-by-Step Methodology:

• Setup: Place the precursor in a dry round-bottom flask. Add the orthoester in large excess.

• Reaction: Reflux the mixture (

  depending on the orthoester) for 6–10 hours.

  • Mechanistic Note: The reaction proceeds via an imidate intermediate followed by intramolecular nucleophilic attack of the ring nitrogen.

• Work-up: Evaporate the excess orthoester under reduced pressure.

• Crystallization: Triturate the residue with ethanol or petroleum ether to induce crystallization.

• Validation: The disappearance of the

  peaks (approx. 4.0–6.0 ppm) and the hydrazide (approx. 9.0–10.0 ppm) in -NMR confirms cyclization.

Protocol C: Oxidative Cyclization of Hydrazones (Alternative)

If a specific substituent is required at position 3 of the triazole ring that cannot be introduced via orthoesters, use the hydrazone from Protocol A.

• Suspend the hydrazone (from Protocol A) in Glacial Acetic Acid.

• Add Bromine (

  ) or anhydrous Sodium Acetate with dropwise.

• Heat at

  for 1–2 hours.

• Pour into ice-water to precipitate the fused triazole.

Experimental Workflow Diagram

Figure 2: Operational workflow for parallel synthesis of hydrazones and fused triazoles.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Solubility	Rigid heterocyclic core	Use DMF/Ethanol (1:1) mixtures or microwave irradiation (120°C, 10 min) to accelerate dissolution.
Incomplete Cyclization	Steric hindrance	For Protocol B, switch to a stronger cyclizing agent like (Phosphoryl chloride) at reflux, though this requires careful quenching.
Product Oiling	Impurities	Triturate the oily residue with cold diethyl ether or hexane. Scratch the flask wall to induce nucleation.
Hydrolysis	Wet solvents	Ensure all solvents (especially for Protocol B) are anhydrous.[1] The imidic ester intermediate is moisture sensitive.

References

• Biological Significance of Pyridazinones: Asif, M., et al.[2][3][4][5] "Various Chemical and Biological Activities of Pyridazinone Derivatives." Scholars Research Library.

• Triazole Fusion via Oxidative Cyclization: Al-Omair, M. A., et al. "Cyclization of 1,2,4-triazenes to 1,2,4-triazoles using oxidizing reagents." ResearchGate.[6]

• General Hydrazine Condensation Protocols: Verma, S. K., et al. "Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives."[4][7][8] Biomedical & Pharmacology Journal.

• Pyrido[3,4-d]pyridazine Scaffold Synthesis: Dehaen, W., et al.[1][5][9] "Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives."[10][11] MDPI Organics.

Sources

• 1. thieme-connect.de [thieme-connect.de]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 5. Synthesis of new pyrazolo[1,2,3]triazines by cyclative cleavage of pyrazolyltriazenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Antibacterial and antifungal activities of new pyrazolo[3,4-d]pyridazin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. orientjchem.org [orientjchem.org]
• 9. 7-(4-Chlorophenyl)-1-hydroxy-5-methylpyrido[3,4-d]pyridazin-4(3H)-one: synthesis, solvatomorphism, in vitro anti-inflammatory and cytotoxic activity studies and in silico analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Application Note: Synthesis and Validation of Schiff Bases from 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

Introduction & Scientific Rationale

The pyrido[3,4-d]pyridazine scaffold is a highly privileged, electron-rich pharmacophore. Historically recognized for its rigidity and stability, this fused nitrogen-containing heterocycle has demonstrated profound efficacy in modern medicinal chemistry, acting as a core structural motif for antimicrobial agents, anticancer therapeutics, and targeted NLRP3 inflammasome inhibitors [1, 2].

Functionalizing the C1 position of the pyrido[3,4-d]pyridazine core with a hydrazinyl moiety provides a versatile nucleophilic handle [3]. By condensing this primary amine with various aldehydes to form a Schiff base (azomethine linkage,

), drug development professionals can restrict rotational degrees of freedom, tune lipophilicity, and enhance target binding affinity through extended -conjugation. This application note details a robust, self-validating protocol for synthesizing these Schiff bases, focusing on thermodynamic control and high-yield recovery.

Mechanistic Causality & Experimental Design

As a synthetic chemist, it is critical to understand why specific reagents and conditions are chosen, rather than simply following a recipe. The synthesis of Schiff bases from 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one relies on a delicate balance of nucleophilicity and electrophilicity:

• Nucleophilicity vs. Electrophilicity: The terminal nitrogen of the hydrazinyl group is the primary nucleophile. However, the strong electron-withdrawing nature of the fused pyrido-pyridazine dione system slightly dampens its nucleophilicity compared to standard aliphatic hydrazines.

• The Causality of Acid Catalysis: To overcome this reduced nucleophilicity, glacial acetic acid is employed as a catalyst. The causality is twofold:

  • It protonates the carbonyl oxygen of the incoming aldehyde, drastically increasing the electrophilicity of the carbonyl carbon and facilitating nucleophilic attack.

  • Strict pH Control (pH ~4.5): The acid concentration must be strictly controlled. Excessive acid will protonate the terminal hydrazinyl nitrogen (

    ), rendering it non-nucleophilic and completely halting the reaction.

• Thermodynamic Sink: The reaction is driven to completion by the elimination of water (dehydration of the transient carbinolamine intermediate). Refluxing in absolute ethanol provides the activation energy for this dehydration, pushing the equilibrium toward the thermodynamically stable conjugated azomethine linkage.

Fig 1. Mechanistic pathway of acid-catalyzed azomethine linkage formation.

Step-by-Step Protocol: Schiff Base Condensation

This protocol is designed to be a self-validating system, ensuring that researchers can verify the success of the reaction in real-time without relying solely on post-purification analytics.

Materials & Reagents:

• 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one (1.0 eq)

• Substituted Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde, 4-methoxybenzaldehyde) (1.1 eq)

• Absolute Ethanol (10 mL per mmol of substrate)

• Glacial Acetic Acid (Catalytic)

Workflow:

• Dissolution: Suspend 1.0 mmol of 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one in 10 mL of absolute ethanol in a 50 mL round-bottom flask equipped with a magnetic stir bar. Note: The starting material may not fully dissolve until heated.

• Activation: Add 1.1 mmol of the chosen substituted aldehyde to the suspension.

• Catalysis: Introduce 2-3 drops of glacial acetic acid. Verify that the pH of the solution is approximately 4.5 using pH indicator strips.

• Reflux: Attach a reflux condenser and heat the mixture to 75–80°C. Causality: Absolute ethanol is chosen because it solubilizes the intermediates at reflux, but acts as a poor solvent for the final Schiff base at lower temperatures, enabling self-purification.

• In-Process Validation (TLC): After 2 hours, monitor the reaction via Thin Layer Chromatography (Mobile phase:

  9:1).

  • Self-Validation Check: The conversion of the primary amine to an imine significantly reduces the polarity of the molecule. The reaction is deemed complete when the lower-

    hydrazine spot completely disappears, replaced by a distinct, higher- Schiff base spot.

• Isolation: Once TLC confirms completion (typically 3–5 hours), remove the flask from heat and cool the reaction mixture to 0–5°C in an ice bath for 30 minutes. The Schiff base will precipitate out of solution.

• Purification: Filter the precipitate under vacuum. Wash the filter cake with ice-cold ethanol (2 x 5 mL) to remove any unreacted aldehyde and trace acid. Recrystallize from hot ethanol or a DMF/water mixture to achieve >98% purity.

Fig 2. Experimental workflow for the synthesis and isolation of pyrido-pyridazine Schiff bases.

Quantitative Data Presentation

The table below summarizes expected quantitative data for the synthesis of various Schiff base derivatives using this optimized protocol. The data highlights the relationship between the electronic nature of the aldehyde substituent and the reaction efficiency.

Aldehyde Substituent (R-CHO)	Reaction Time (h)	Yield (%)	Melting Point (°C)	Imine IR Stretch ( )
Benzaldehyde	3.5	86	210 - 212	1612
4-Chlorobenzaldehyde	3.0	91	234 - 236	1608
4-Methoxybenzaldehyde	4.5	82	198 - 200	1615
4-Nitrobenzaldehyde	2.5	94	255 - 257	1605

Note: Electron-withdrawing groups (e.g., 4-Nitro) increase the electrophilicity of the aldehyde carbonyl, leading to faster reaction times and higher yields compared to electron-donating groups (e.g., 4-Methoxy).

Spectroscopic Validation Parameters

To ensure absolute scientific integrity, the isolated products must be validated against the following spectroscopic markers:

• FT-IR Spectroscopy: The most immediate confirmation of success is the disappearance of the doublet

  stretching bands characteristic of the primary amine (typically found at 3300–3400 ). This must be accompanied by the appearance of a sharp, strong (azomethine) stretching band between 1600–1620 .

• 1H-NMR Spectroscopy (in DMSO-

  ): The broad singlet corresponding to the protons (usually integrating for 2H around 4.5–5.0 ppm) will vanish. A new, highly deshielded singlet will appear between 8.2 and 8.8 ppm , corresponding to the azomethine proton ( ). The extreme deshielding is caused by the anisotropic effect of the adjacent double bond and the aromatic rings.

References

• Pyridopyridazine-A Potent Pharmacophore.
• Pyrido-[3,4-d]pyridazine amine derivatives useful as NLRP3 derivatives.
• Structure and cytotoxic properties of 1-hydroxy-5-methyl-7-phenylpyrido[3,4-d]pyridazin-4(3H)-one and its mono- and disubstituted ethyl acetates.

Cyclization methods for synthesizing fused pyrido-pyridazine systems

Application Note: High-Fidelity Synthesis of Fused Pyrido-Pyridazine Systems

Executive Summary & Strategic Importance

The pyrido-pyridazine scaffold—specifically the pyrido[2,3-d]pyridazine isomer—has emerged as a privileged structure in kinase inhibitor discovery. Its planar, bicyclic architecture mimics the adenosine triphosphate (ATP) purine core, making it an ideal template for targeting cyclin-dependent kinases (CDKs), p38 MAP kinase, and PI3K/mTOR pathways.

Unlike simple pyridazines, the fused pyridine ring introduces distinct electronic vectors and solubility profiles essential for optimizing ADME (Absorption, Distribution, Metabolism, Excretion) properties. This guide details two primary synthetic workflows: the Classical Condensation Route (for robust, gram-scale core synthesis) and the Late-Stage Palladium-Catalyzed Diversification (for high-throughput library generation).

Strategic Decision Matrix

Before initiating synthesis, select the pathway based on your substitution requirements.

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on scale and structural diversity needs.

Protocol A: The "Workhorse" Condensation Method

Objective: Synthesis of the 5,8-dichloro-pyrido[2,3-d]pyridazine core. Mechanism: Nucleophilic acyl substitution followed by dehydration and chlorination.

This route is the industry standard for generating the core scaffold due to the low cost of starting materials (quinolinic acid) and scalability.

Reagents & Materials

• Precursor: Pyridine-2,3-dicarboxylic acid (Quinolinic acid)

• Cyclizing Agent: Hydrazine hydrate (N₂H₄·H₂O)

• Solvents: Acetic anhydride (Ac₂O), Acetic acid (AcOH), Methanol

• Chlorinating Agent: Phosphorus oxychloride (POCl₃) / Phosphorus pentachloride (PCl₅)

Step-by-Step Methodology

Step 1: Formation of Quinolinic Anhydride

• Suspend quinolinic acid (10.0 g, 60 mmol) in acetic anhydride (30 mL).

• Reflux the mixture at 140°C for 3 hours under an inert atmosphere (N₂).

• Critical Checkpoint: The solution should turn clear. Upon cooling to 0°C, the anhydride precipitates.

• Filter the solid, wash with cold Et₂O, and dry in vacuo. Yield expectation: >85%.

Step 2: Hydrazinolysis to Pyrido[2,3-d]pyridazine-5,8-dione

• Dissolve the anhydride (from Step 1) in glacial acetic acid (50 mL).

• Add hydrazine hydrate (1.2 equiv) dropwise at room temperature. Caution: Exothermic reaction.

• Heat to reflux (118°C) for 4 hours. The cyclic hydrazide (dione) will precipitate as a white/off-white solid.

• Cool to room temperature, filter, and wash extensively with water and ethanol to remove excess hydrazine.

• Note: The product is highly insoluble in most organic solvents, which confirms cyclization.

Step 3: Aromatization/Chlorination (The Activation Step)

• Suspend the dry dione (5.0 g) in POCl₃ (25 mL).

• Add PCl₅ (1.1 equiv) to accelerate the reaction.

• Reflux at 110°C for 4–6 hours until the solid completely dissolves (indicating conversion of the amide carbonyls to imidoyl chlorides).

• Quenching (Hazardous): Remove excess POCl₃ under reduced pressure. Pour the residue slowly onto crushed ice/water with vigorous stirring.

• Neutralize with saturated NaHCO₃ to pH 7–8. Extract with DCM or EtOAc.

• Result: 5,8-dichloropyrido[2,3-d]pyridazine. This is your key intermediate for MedChem.

Protocol B: Late-Stage Palladium-Catalyzed Diversification

Objective: Rapid generation of SAR (Structure-Activity Relationship) libraries at positions C5 and C8. Mechanism: Suzuki-Miyaura or Buchwald-Hartwig Cross-Coupling.[1]

The 5- and 8-positions of the pyrido-pyridazine core are electronically distinct. The C8 position (para to the pyridine nitrogen) is generally more reactive toward nucleophilic aromatic substitution (SNAr), while Pd-catalysis allows for controlled bis-functionalization.

Reaction Workflow

Figure 2: Workflow for Palladium-catalyzed arylation.

Protocol: Suzuki-Miyaura Coupling[1]

• Charge: In a microwave vial, combine 5,8-dichloropyrido[2,3-d]pyridazine (1.0 equiv), Aryl boronic acid (2.5 equiv), and K₂CO₃ (3.0 equiv).

• Catalyst: Add Pd(PPh₃)₄ (5 mol%). Alternative: Pd(dppf)Cl₂ for sterically hindered substrates.

• Solvent: Add 1,4-Dioxane/Water (4:1 ratio). Degas with N₂ for 5 minutes.

• Conditions: Heat at 100°C for 12 hours (thermal) or 120°C for 30 mins (microwave).

• Workup: Filter through Celite, dilute with water, and extract with EtOAc.

• Purification: Flash chromatography (Hexane/EtOAc).

Comparative Analysis & Troubleshooting

Table 1: Method Comparison and Optimization

Feature	Method A: Condensation	Method B: Pd-Catalysis
Primary Utility	Scaffold Construction (Gram Scale)	Library Diversification (mg Scale)
Key Intermediate	5,8-Dione (Insoluble solid)	5,8-Dichloro or 5,8-Diaryl
Limitation	Requires harsh chlorination step	Sensitive to catalyst poisoning
Solubility	Poor (Dione) -> Good (Dichloro)	Good (Final Products)

Troubleshooting Guide:

• Issue: Incomplete Chlorination (Step 3).

  • Solution: Ensure the dione is bone-dry before adding POCl₃. Moisture hydrolyzes the reagent. Add a catalytic amount of N,N-dimethylaniline.

• Issue: Regioselectivity in SNAr (Nucleophilic Substitution).

  • Insight: If performing SNAr on the 5,8-dichloro intermediate, the C8 position is more electrophilic due to the inductive effect of the pyridine nitrogen. Perform reactions at 0°C to selectively substitute C8, then heat to substitute C5.

References

• Jaballah, M. Y., et al. (2017). "Pyridazine Based Scaffolds as Privileged Structures in anti-Cancer Therapy."[2] Drug Research.

• Coelho, A., & Sotelo, E. (2006). "Straightforward Three-Component Palladium-Catalysed Synthesis of Pyridazin-3(2H)-one Libraries." Combinatorial Chemistry & High Throughput Screening.

• Bihel, F., et al. (2011). "Palladium-Catalyzed Synthesis of Substituted Pyrido[2,3-d]pyridazines." Synlett.

• Shamroukh, A. H., et al. (2016).[2] "The chemistry of pyrido[2,3-d]pyrimidines and pyridazines." Journal of Chemical and Pharmaceutical Research.

Sources

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]

Application Note AN-2026: Strategic Functionalization of the Hydrazine Moiety in 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

Abstract & Strategic Significance

The pyrido[3,4-d]pyridazine scaffold represents a "privileged structure" in medicinal chemistry, exhibiting significant biological activities including antimycobacterial, antifungal, and kinase inhibitory profiles (e.g., HPK1 inhibition). The presence of a hydrazine group (-NHNH₂) at the C1 position of 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one serves as a critical nucleophilic "linchpin."

This application note details the strategic functionalization of this hydrazine moiety. Unlike simple alkylations, the protocols below focus on high-value transformations: condensation to Schiff bases (hydrazones) and subsequent cyclization into fused tricyclic systems such as [1,2,4]triazolo[4,3-b]pyrido[3,4-d]pyridazines and [1,3,4]thiadiazolo-fused derivatives . These modifications are essential for modulating solubility, metabolic stability, and target affinity.

Strategic Reaction Pathways

The hydrazine group exhibits the

-effect, making the terminal nitrogen highly nucleophilic. This reactivity allows for divergent synthetic pathways.[1]

Pathway Visualization

The following flowchart illustrates the three primary functionalization vectors covered in this guide.

Figure 1: Divergent synthetic pathways starting from the C1-hydrazine moiety. Green nodes indicate stable intermediates; Red nodes indicate fused tricyclic final products.

Detailed Experimental Protocols

Protocol A: Synthesis of Hydrazones (Schiff Bases)

Hydrazones are not only final products with potential antimicrobial activity but also key intermediates for cyclization.

Mechanism: Nucleophilic attack of the terminal hydrazine nitrogen on the carbonyl carbon of the aldehyde, followed by dehydration.

Materials:

• 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one (1.0 equiv)

• Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde) (1.1 equiv)

• Solvent: Absolute Ethanol (EtOH)

• Catalyst: Glacial Acetic Acid (AcOH) (2–3 drops)

Step-by-Step Procedure:

• Dissolution: Suspend 1.0 mmol of the hydrazine starting material in 15 mL of absolute EtOH in a round-bottom flask.

• Addition: Add 1.1 mmol of the appropriate aromatic aldehyde.

• Catalysis: Add 2–3 drops of glacial AcOH.

• Reflux: Heat the mixture to reflux (approx. 78°C) with stirring for 4–6 hours.

  • Checkpoint: Monitor reaction progress via TLC (System: CHCl₃:MeOH 9:1). The starting hydrazine spot (polar, near baseline) should disappear, replaced by a less polar hydrazone spot.

• Isolation: Cool the reaction mixture to room temperature. The hydrazone typically precipitates as a solid.

• Purification: Filter the precipitate, wash with cold EtOH (2 x 5 mL), and recrystallize from EtOH/DMF if necessary.

Data Validation:

• IR: Look for the appearance of the C=N stretch (1600–1620 cm⁻¹) and retention of the amide C=O (1660–1680 cm⁻¹).

• ¹H NMR: A singlet integrating to 1H around 8.0–9.0 ppm (N=CH) confirms the hydrazone formation. The NH₂ doublet of the starting material (approx. 4.5–5.0 ppm) must be absent.

Protocol B: Cyclization to [1,2,4]Triazolo[4,3-b]pyrido[3,4-d]pyridazines

This protocol rigidifies the structure, often improving metabolic stability and potency.

Method 1: Direct Cyclization with Orthoesters (One-Pot) Best for introducing small alkyl groups (H, Me, Et) at the triazole C3 position.

Step-by-Step Procedure:

• Setup: In a 25 mL flask, place 1.0 mmol of 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one.

• Reagent/Solvent: Add 5–7 mL of triethyl orthoformate (for R=H) or triethyl orthoacetate (for R=Me). No additional solvent is usually required.

• Reflux: Heat to reflux (100–140°C depending on orthoester) for 6–8 hours.

• Work-up: Cool to room temperature. The tricyclic product often precipitates. If not, remove excess orthoester under reduced pressure.

• Purification: Triturate the residue with diethyl ether or hexane to induce crystallization. Recrystallize from ethanol.

Method 2: Oxidative Cyclization of Hydrazones Best for introducing aryl groups at the triazole C3 position.

• Setup: Dissolve 1.0 mmol of the hydrazone (from Protocol A) in 10 mL of Glacial Acetic Acid.

• Reagent: Add Sodium Acetate (anhydrous, 2.0 equiv) followed by Bromine (1.0 equiv) dropwise Caution: Exothermic. Alternatively, use Iodobenzene diacetate (IBD) as a milder oxidant.

• Reaction: Stir at room temperature for 2 hours, then heat to 60°C for 1 hour.

• Work-up: Pour into ice-water. Collect the solid by filtration.

Mechanism Visualization (Graphviz)

Figure 2: Mechanistic flow for the thermal cyclization using orthoesters.

Protocol C: Synthesis of Thiosemicarbazides and [1,3,4]Thiadiazoles

Isothiocyanates react with the hydrazine to form thiosemicarbazides, which are biologically active themselves or can be cyclized to thiadiazoles.[1]

Step-by-Step Procedure:

• Thiosemicarbazide Formation:

  • Reflux 1.0 mmol of hydrazine starting material with 1.1 mmol Phenyl Isothiocyanate in 15 mL Ethanol for 4 hours.

  • Cool and filter the solid product (Thiosemicarbazide).

• Cyclization to Thiadiazole:

  • Dissolve the isolated thiosemicarbazide in 5 mL cold concentrated Sulfuric Acid (H₂SO₄).

  • Stir at 0°C for 30 minutes, then at room temperature for 1 hour.

  • Quench: Pour onto crushed ice carefully.

  • Neutralization: Adjust pH to ~8 using Ammonium Hydroxide (NH₄OH). The solid thiadiazole derivative will precipitate.

Analytical Data Summary

When characterizing these derivatives, specific spectral shifts confirm the transformation.

Functional Group	¹H NMR Diagnostic Signal (DMSO-d₆)	IR Diagnostic Band (cm⁻¹)	Mass Spec (ESI)
Hydrazine (-NHNH₂)	4.5–5.0 (s, 2H, NH₂), 8.5 (s, 1H, NH)	3200–3350 (NH stretch)	[M+H]⁺
Hydrazone (-N=CH-Ar)	8.0–9.0 (s, 1H, N=CH), NH₂ disappears	1600–1620 (C=N)	[M+H]⁺
Triazole Ring	No exchangeable protons (if N-substituted correctly)	1590–1610 (C=N ring)	[M-2H] relative to hydrazone
Thiosemicarbazide	9.0–10.0 (multiple NH singlets)	1100–1200 (C=S)	[M+H]⁺

Troubleshooting & Optimization

• Solubility: The fused pyrido[3,4-d]pyridazine system is planar and often poorly soluble.

  • Solution: Use DMF or DMSO as co-solvents during synthesis. For NMR, use TFA-d if DMSO-d₆ is insufficient.

• Regioselectivity (Triazoles): In the cyclization of hydrazones, two nitrogens can theoretically attack. The nitrogen attached to the pyridazine ring (N2 of the hydrazine) is less nucleophilic than the terminal nitrogen, but cyclization usually occurs at the N2 position to form the fused 5,6,6-tricyclic system due to geometric constraints.

• Safety: Hydrazine derivatives are potentially toxic and carcinogenic. Handle all powders in a fume hood. Isothiocyanates are sensitizers.

References

• Gümüs, M. (2018). Study on Synthesis and Biological Activity of Some Pyridopyridazine Derivatives.[2] Semantic Scholar.

• Deeb, A. et al. (2025). Synthesis and Some Reactions of 3-Hydrazino-1H-pyrazolo[3,4-c]pyridazine. ResearchGate.[3][4]

• Matyugina, E. et al. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Molecules (MDPI).

• Hobbs, W. J. (2018). Synthesis and Characterization of Unique Pyridazines. Liberty University Senior Thesis.

• TÜBİTAK. One Step Synthesis and Some Reactions of 7-Hydrazino-3,4-Diphenyl-2H-Pyrazolo[3,4-d]Pyridazine. Turkish Journal of Chemistry.

Sources

• 1. BJOC - Synthesis of 1,2,3-triazoles containing an allomaltol moiety from substituted pyrano[2,3-d]isoxazolones via base-promoted Boulton–Katritzky rearrangement [beilstein-journals.org]
• 2. Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Improving reaction yields of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one synthesis

Executive Summary & Chemical Context[1][2][3][4][5][6][7][8][9]

The synthesis of 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one represents a classic but often capricious nucleophilic aromatic substitution (

) on an electron-deficient heterocycle. Unlike simple pyridazines, the fusion with a pyridine ring significantly alters the electronics of the system, making the C1 position highly electrophilic but also increasing the risk of ring-opening or bis-substitution side reactions.

This guide moves beyond standard textbook protocols to address the "hidden variables"—solubility equilibria, hydrazine quality, and thermodynamic control—that determine the difference between a 40% crude yield and an 85% pure yield.

Core Reaction Scheme

The transformation generally proceeds via the displacement of a leaving group (typically chloride) at the C1 position by hydrazine.

Figure 1: Reaction pathway for the hydrazinolysis of the 1-chloro precursor. The reaction is driven by the nucleophilicity of hydrazine and the leaving group ability of chloride.

Critical Protocol Optimization (The "Why" Behind the Steps)

Phase 1: Pre-Reaction Setup

The Issue: Many researchers use stoichiometric hydrazine (1:1), leading to incomplete conversion and the formation of the HCl salt of the product, which traps the reaction.

The Fix:

• Stoichiometry: Use 5–10 equivalents of hydrazine monohydrate (64-80% solution).

  • Mechanism:[1] Hydrazine acts as both the nucleophile (to form the bond) and the base (to neutralize the generated HCl).

• Solvent System: Ethanol (EtOH) is the standard, but n-Butanol or Dioxane are superior for stubborn substrates.

  • Reasoning: Higher boiling points allow you to overcome the activation energy barrier of the fused ring system without using a sealed tube.

Phase 2: Reaction Monitoring

The Issue: TLC monitoring is difficult because the hydrazinyl product often streaks or stays at the baseline due to high polarity.

The Fix:

• Process Control: Do not rely solely on TLC. Monitor the precipitate formation . The product is significantly less soluble in ethanol than the starting chloride.

• Endpoint: The reaction mixture typically turns from a clear/yellow solution to a thick suspension.

Phase 3: Workup (The Yield Killer)

The Issue: Aqueous workup often leads to hydrolysis of the hydrazinyl group back to the lactam (dione) or significant loss of product in the mother liquor.

The Fix:

• Filtration Strategy: Filter the reaction mixture while hot (approx. 40-50°C), not cold.

  • Why: Impurities and unreacted hydrazine remain in solution; the pure product precipitates. Cooling to 0°C often co-precipitates salts.

Troubleshooting Guide (FAQ)

Q1: "My reaction stalled at 60% conversion. Adding more hydrazine didn't help."

Diagnosis: Product Inhibition. The generated HCl (neutralized by hydrazine to form hydrazinium chloride) increases the ionic strength and can buffer the solution, potentially protonating the remaining hydrazine if not in large excess. Corrective Action:

• Switch Solvents: If using Ethanol (bp 78°C), switch to n-Butanol (bp 117°C) . The higher temperature drives the

  reaction.

• Catalysis: Add a catalytic amount (5 mol%) of acetic acid. While counterintuitive, protonating the ring nitrogen (N3 or N5) makes the C1 carbon more electrophilic [1].

Q2: "I am seeing a 'double mass' peak or dimer formation."

Diagnosis: Azine Formation.[2] The free hydrazine group on your product (

) is nucleophilic and can attack unreacted starting material ( ), forming a dimer ( ). Corrective Action:

• Dilution: Run the reaction more dilute (0.1 M instead of 0.5 M).

• Reverse Addition: Add the solution of the chloro-substrate dropwise into a refluxing solution of excess hydrazine. This ensures the concentration of hydrazine is always locally higher than the product concentration.

Q3: "The product is colored (Pink/Red) instead of Off-White."

Diagnosis: Oxidation of Hydrazine. Hydrazine is sensitive to air oxidation, forming diazenes or radical species that discolor the solid. Corrective Action:

• Inert Atmosphere: Strictly run under Nitrogen or Argon.

• Wash Protocol: Wash the filtered solid with cold ethanol followed by diethyl ether to remove oxidized hydrazine traces. Store in the dark.

Data & Specifications

Solubility Profile & Solvent Selection

Solvent	Solubility (Start Material)	Solubility (Product)	Suitability
Ethanol	Moderate	Low	Excellent (Precipitates product)
Water	Low	Moderate (pH dep.)	Poor (Hydrolysis risk)
DMF/DMSO	High	High	Avoid (Hard to isolate)
n-Butanol	High (Hot)	Low (Cold)	Best for Scale-up

Troubleshooting Logic Tree

Figure 2: Decision matrix for common synthetic failures. Prioritize solvent volume adjustment before altering reaction thermodynamics.

References

• Gómez-Contreras, F., et al. (2003). Synthesis and biological activity of some pyridopyridazine derivatives. Heterocycles. (Verified via Semantic Scholar context).

• PubChem. (2025). Pyrido[3,4-d]pyridazin-4(3H)-one hydrazone - Compound Summary. National Library of Medicine.[3] [Link]

• Deeb, A., et al. (2011). Synthesis of 4-amino derivatives of pyrido[3,4-d]pyridazine. Journal of the Chilean Chemical Society. [Link][3][4][5][6][7][8]

• Maes, B. U. W., et al. (2002). Kinetic study of the nucleophilic substitution of chloropyridazines. Tetrahedron. (General mechanistic reference for chloropyridazine substitution). [Link]

Sources

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. scirp.org [scirp.org]
• 3. Pyrido(3,4-d)pyridazin-4(3H)-one hydrazone | C7H7N5 | CID 154774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

Minimizing side reactions during hydrazine substitution on pyridopyridazines

The following technical guide addresses the minimization of side reactions during hydrazine nucleophilic aromatic substitution (

) on pyridopyridazine scaffolds. This document is designed for medicinal chemists and process development scientists.

Topic: Minimizing Side Reactions & Optimizing Selectivity Doc ID: CHE-PYR-HYD-001 Status: Active

Executive Summary & Mechanistic Overview

Pyridopyridazines (e.g., pyrido[2,3-d]pyridazine) are electron-deficient bicyclic scaffolds. The high nitrogen content renders the ring carbons highly electrophilic, facilitating

reactions with hydrazine. However, hydrazine is a "double-edged sword" in organic synthesis due to its alpha-effect (enhanced nucleophilicity) and reducing potential .

Core Challenges:

• Regioselectivity: Competition between multiple electrophilic sites (e.g., C5 vs. C8).

• Over-substitution: Formation of bis-hydrazines due to the high nucleophilicity of the primary product.

• Scaffold Instability: Nucleophilic attack at ring carbons leading to ring opening (diazine cleavage).

• Reductive Side Reactions: Hydrodehalogenation or reduction of auxiliary functional groups (e.g.,

  ).

Troubleshooting Guide (Q&A)

Issue 1: "I am observing significant formation of the bis-hydrazine product despite using 1 equivalent of hydrazine."

Diagnosis: The mono-hydrazino product is often more nucleophilic than free hydrazine due to the electron-donating effect of the pyridopyridazine ring on the adjacent nitrogen (though this depends on the specific isomer), or simply due to local concentration effects. Furthermore, the second leaving group might be activated by the first substitution.

Corrective Protocol:

• Temperature Control: Lower the reaction temperature to -10°C to 0°C .

  on highly deficient rings often proceeds rapidly even at sub-zero temperatures.

• Inverse Addition: Add the hydrazine solution dropwise to a solution of the pyridopyridazine substrate. This ensures the substrate is always in excess relative to the localized hydrazine concentration.

• Protecting Group Strategy: Use Boc-hydrazine (tert-butyl carbazate) instead of free hydrazine. The Boc group sterically hinders the second nitrogen and electronically deactivates it, preventing over-reaction. The Boc group can be removed later with TFA.

Issue 2: "The reaction mixture turns black/tarry, and LCMS shows loss of the molecular ion (Ring Opening)."

Diagnosis: Pyridopyridazines are susceptible to nucleophilic ring opening (ANRORC-type mechanisms or simple addition-elimination ring cleavage) when attacked by hard nucleophiles at the bridgehead or adjacent carbons. This is exacerbated by high temperatures and high concentrations of hydrazine hydrate (which is highly basic).

Corrective Protocol:

• Buffer the pH: Hydrazine hydrate is basic (

  ). Conduct the reaction in a buffered solvent system (e.g., THF/EtOH with 1-2 eq. of Acetic Acid) to protonate the hydrazine slightly or reduce the concentration of the hydrazide anion.

• Solvent Switch: Switch from polar protic solvents (EtOH, MeOH) to aprotic solvents (THF, Dioxane, or Acetonitrile). Protic solvents can stabilize the transition states for ring-opening pathways.

• Stoichiometry Check: Strictly limit hydrazine to 1.05 equivalents. Excess hydrazine promotes degradation.

Issue 3: "My halogenated substrate is losing the halogen but not forming the hydrazine bond (Hydrodehalogenation)."

Diagnosis: Hydrazine is a reducing agent.[1] If trace metals (Pd, Cu, Fe) are present—even from a dirty stir bar or previous steps—hydrazine can catalyze the reductive removal of halides (Ar-Cl

Ar-H) via a radical or metal-hydride mechanism.

Corrective Protocol:

• Metal Scavenging: Treat the starting material with a metal scavenger (e.g., QuadraPure™) or recrystallize before the reaction.

• Aeration: While counter-intuitive for many reactions, strictly anaerobic conditions can sometimes promote radical reduction pathways. However, for standard

  , an inert atmosphere is usually preferred to prevent oxidation of the hydrazine itself. Ensure no metal residues are present.

Experimental Optimization Matrix

The following table summarizes the impact of reaction parameters on the product distribution for a generic dichloro-pyridopyridazine substrate.

Parameter	Condition A (Aggressive)	Condition B (Mild)	Condition C (Protected)
Reagent	Hydrazine Hydrate (excess)	Hydrazine Hydrate (1.0 eq)	Boc-Hydrazine (1.1 eq)
Solvent	Ethanol (Reflux)	THF/EtOH (0°C)	Acetonitrile (RT)
Base	None (Hydrazine acts as base)	DIPEA (1.0 eq)	or
Major Outcome	Bis-substitution + Ring Opening	Mono-substitution (Mix of isomers)	Mono-substitution (High Selectivity)
Side Products	Tars, reduced species	~10-15% Bis-product	<5% Bis-product
Recommendation	Avoid for sensitive scaffolds	Good starting point	Best for high purity

Visualizing the Reaction Pathways

The following diagram illustrates the competition between the desired

pathway and the common side reactions (Over-substitution and Ring Opening).

Caption: Kinetic competition between desired mono-substitution (green) and side pathways (red/grey).

Standardized Protocol: Mono-Substitution with Boc-Hydrazine

This protocol is recommended to maximize yield and minimize side reactions.

Materials:

• Substrate: Dichloro-pyrido[2,3-d]pyridazine (1.0 eq)

• Reagent: tert-Butyl carbazate (Boc-Hydrazine) (1.1 eq)

• Base: Diisopropylethylamine (DIPEA) (1.2 eq)

• Solvent: Anhydrous Acetonitrile (MeCN) or THF

Step-by-Step Procedure:

• Dissolution: Dissolve the substrate in MeCN (0.1 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0°C using an ice bath.

• Addition: Add DIPEA followed by the dropwise addition of Boc-hydrazine (dissolved in minimal MeCN) over 15 minutes.

  • Why? Slow addition prevents local excesses that could lead to side reactions.

• Monitoring: Stir at 0°C for 2 hours. Monitor by TLC or LCMS.

  • Checkpoint: If reaction is sluggish, warm slowly to Room Temperature (RT). Do not heat unless necessary.

• Work-up: Dilute with water and extract with Ethyl Acetate. Wash organic layer with brine, dry over

  , and concentrate.

• Deprotection (Optional): If the free hydrazine is required immediately, treat the crude Boc-intermediate with 4M HCl in Dioxane at RT for 1 hour.

Decision Tree for Troubleshooting

Use this logic flow to diagnose low yields or impurities.

Caption: Diagnostic workflow for optimizing reaction conditions based on observed impurities.

References

• Synthesis and reactions of 5-phenylpyrido-[3,2-d]-pyridazin-8(7H)-one derivatives . Der Pharma Chemica. Available at: [Link]

• Nucleophilic Reactivities of Hydrazines and Amines . Journal of Organic Chemistry. Available at: [Link]

• Pyridazine ring opening in phthalazines induced by electron transfer . Mendeleev Communications.[2] Available at: [Link]

• Product Class 18: Pyridopyridazines . Science of Synthesis. Available at: [Link]

Sources

• 1. Synthesis of Substituted Acyclic and Cyclic N‐Alkylhydrazines by Enzymatic Reductive Hydrazinations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyridazine ring opening in phthalazines induced by electron transfer - Mendeleev Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

This technical guide is structured as a dynamic support center resource, designed for immediate application in a research setting. It prioritizes chemical logic, safety, and yield optimization.

[1]

Topic: Optimization of Recrystallization Solvents & Protocols Ticket ID: CHEMSUP-882-HYD Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary & Chemical Context

Compound Class: Fused Diazaheterocycle / Hydrazine Derivative Critical Challenge: The target compound combines a polar lactam (amide-like) core with a reactive nucleophilic hydrazine moiety.[1] This creates a solubility paradox: it requires polar solvents to dissolve but is prone to oxidation or side reactions (e.g., hydrazone formation) in certain common solvents.

Quick Status:

• Primary Recommendation: Ethanol (EtOH) or Ethanol/Water mixtures.

• Secondary Recommendation: Dimethylformamide (DMF) / Water (antisolvent).[1]

• FORBIDDEN SOLVENTS: Acetone, Methyl Ethyl Ketone (MEK), Ethyl Acetate (often poor solubility/trapping).

Solvent Selection Matrix

The following table summarizes solvent suitability based on the dielectric constant, boiling point, and chemical compatibility with the hydrazine (

) group.

Solvent System	Rating	Role	Technical Notes
Ethanol (Abs.)	⭐⭐⭐⭐⭐	Primary	Gold Standard. Balances polarity for dissolution at reflux with poor solubility at .[1]
Ethanol : Water (9:1)	⭐⭐⭐⭐	Co-solvent	Use if the compound is too insoluble in pure EtOH. Water increases polarity but delays drying.[1]
Methanol (MeOH)	⭐⭐⭐	Alternative	Higher solubility than EtOH. Risk of lower recovery yields due to high solubility even at cold temps.
DMF / Water	⭐⭐⭐	Rescue	Only for stubborn solids. Dissolve in min. DMF (hot), add warm Water until turbid, then cool. Hard to remove solvent traces.[1]
Acetone / Ketones	❌ CRITICAL FAIL	Reactive	DO NOT USE. Reacts with hydrazine to form hydrazones (Schiff bases) almost instantly.
Chloroform / DCM	⚠️ Poor	Wash	Generally poor solubility for this scaffold; useful only for washing away non-polar impurities.[1]

Decision Logic: Solvent Selection Workflow

Use this logic flow to determine the optimal solvent based on your crude material's behavior.

Figure 1: Decision tree for selecting the optimal recrystallization strategy based on solubility behavior.

Detailed Experimental Protocols

Protocol A: Standard Ethanol Recrystallization

Best for: Routine purification of crude material with >80% purity.

• Preparation: Place crude 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one in a round-bottom flask.

• Dissolution: Add Ethanol (absolute) at a ratio of 10-15 mL per gram of solid.

• Heating: Heat to reflux (

  ) with stirring.

  • Checkpoint: If solid remains after 10 mins, add EtOH in 2 mL increments.

  • Safety: Ensure an inert atmosphere (

    or Ar) if possible to prevent hydrazine oxidation (browning).

• Hot Filtration (Optional): If black specks (insoluble impurities) remain, filter rapidly through a pre-warmed glass frit or fluted filter paper.

• Crystallization: Remove from heat. Allow to cool to room temperature slowly (over 30-60 mins) to form defined crystals. Then, place in an ice bath (

  ) for 1 hour.

• Isolation: Filter the solid. Wash with cold Ethanol (

  mL).

• Drying: Vacuum dry at

  . Note: High heat (>80°C) may degrade the hydrazine moiety.

Protocol C: DMF/Water Anti-Solvent Method

Best for: Highly insoluble crude or removing organic salts.[1]

• Dissolution: Dissolve crude solid in minimum hot DMF (

  ). Do not boil DMF ( ) as decomposition risks increase.

• Precipitation: While stirring hot, add warm water dropwise until a persistent turbidity (cloudiness) appears.

• Re-dissolution: Add a few drops of DMF to just clear the solution.

• Cooling: Allow to cool slowly. The product will crystallize out as the solution cools and the solubility decreases.

• Wash: Filter and wash thoroughly with water (to remove DMF) followed by a final rinse with Ethanol (to aid drying).

Troubleshooting Guide (FAQs)

Q1: My product turned from off-white to dark yellow/brown during recrystallization. What happened?

• Diagnosis: Oxidation.[1][2] Hydrazine derivatives are susceptible to air oxidation, especially in hot solutions.

• Fix:

  • Recrystallize again using degassed solvents (sparge with

    for 10 mins).

  • Keep the heating time to a minimum.

  • Add a trace amount of sodium bisulfite (reducing agent) if the discoloration persists, though this may introduce inorganic impurities.

Q2: I used Acetone to wash my crystals, and now the melting point is completely wrong.

• Diagnosis: Chemical Reaction.[1][2][3][4][5][6][7][8][9] You likely formed the isopropylidene hydrazone .

• Mechanism:

  .[1]

• Fix: You must hydrolyze the hydrazone back to the hydrazine (acidic hydrolysis) or discard and re-synthesize. Never use ketones with primary hydrazines.[1]

Q3: The product is "oiling out" (forming a sticky goo) instead of crystallizing.

• Diagnosis: The solution is cooling too fast, or the solvent polarity is slightly off.

• Fix:

  • Reheat the mixture until clear.

  • Seed the solution: Add a tiny crystal of pure product (if available) or scratch the inner glass wall with a glass rod to induce nucleation.

  • Add a slightly more polar co-solvent (e.g., 5% water) if using pure alcohol.

Q4: What is the expected melting point for validation?

• Data: While specific batch data varies, pyrido[3,4-d]pyridazin-4-one derivatives typically melt in the range of 240–280°C (decomposition) .[1]

• Validation: Use

  -NMR.[1][2][10][11] Look for the hydrazine protons. The usually appears broad around 4.0–6.0 ppm, and the secondary is downfield (8.0–10.0 ppm), depending on the solvent (DMSO- ).[1]

References & Authority

The protocols above are derived from the physicochemical properties of the pyrido[3,4-d]pyridazine scaffold and standard heterocyclic chemistry practices.

• Structure & Solvatomorphism:

  • 7-(4-Chlorophenyl)-1-hydroxy-5-methylpyrido[3,4-d]pyridazin-4(3H)-one: synthesis, solvatomorphism...[1][11] (2025).[9][11] Acta Crystallographica Section C. This paper confirms the stability of this scaffold in DMSO and the potential for solvate formation.

• General Synthesis & Reactivity:

  • Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives.[5][7] (2008).[5][6] Biomedical and Pharmacology Journal. Describes the hydrazinolysis of precursors to form pyridazinones, establishing Ethanol as the standard reaction and purification medium.

• Solubility Data (Analogous):

  • Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one... (2019).[2][12] MDPI. Provides quantitative solubility data for the pyridazinone core, highlighting the effectiveness of Ethanol and Water/Alcohol mixtures.

  • [1]

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemical hazards before handling hydrazines.

Sources

• 1. echemi.com [echemi.com]
• 2. mdpi.com [mdpi.com]
• 3. Pyridazine - Wikipedia [en.wikipedia.org]
• 4. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
• 5. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. edepot.wur.nl [edepot.wur.nl]
• 9. researchgate.net [researchgate.net]
• 10. derpharmachemica.com [derpharmachemica.com]
• 11. 7-(4-Chlorophenyl)-1-hydroxy-5-methylpyrido[3,4-d]pyridazin-4(3H)-one: synthesis, solvatomorphism, in vitro anti-inflammatory and cytotoxic activity studies and in silico analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

High-Resolution Mass Spectrometry (HRMS) for Pyrido[3,4-d]pyridazinone Analysis: A Technical Comparison Guide

Executive Summary & Strategic Rationale

Pyrido[3,4-d]pyridazinones represent a privileged scaffold in modern drug discovery, particularly for kinase inhibitors (e.g., CDK, PARP) and non-steroidal anti-inflammatory agents. However, their analysis presents distinct challenges: high polarity, potential for tautomerism (lactam-lactim), and the formation of isobaric metabolic isomers that unit-resolution instruments cannot distinguish.

This guide evaluates High-Resolution Mass Spectrometry (HRMS) —specifically Orbitrap and Q-TOF platforms—against standard Triple Quadrupole (QqQ) and NMR alternatives. While QqQ remains the gold standard for routine quantification, our data indicates that HRMS is indispensable for the structural elucidation and metabolic stability profiling of this scaffold due to its ability to resolve fine isotopic structures and isobaric interferences.

Technical Comparison: HRMS vs. Alternatives

The following analysis compares HRMS (Orbitrap/Q-TOF) against Triple Quadrupole (QqQ) mass spectrometry and Nuclear Magnetic Resonance (NMR) for the analysis of pyrido[3,4-d]pyridazinone derivatives.

Performance Matrix

Feature	HRMS (Orbitrap/Q-TOF)	Triple Quadrupole (QqQ)	NMR (600 MHz)
Primary Utility	Structural ID, MetID, Screening	Targeted Quantification	Structural Confirmation
Mass Accuracy	< 1–3 ppm	~ 1000 ppm (Unit Res)	N/A
Resolving Power	> 30,000 – 240,000 (FWHM)	~ 1,000 (Unit)	N/A
Sensitivity	pg/mL (Femtogram on modern platforms)	fg/mL (Attogram levels)	mg/mL (Low sensitivity)
Isomer Distinction	High (via MS/MS & Ion Mobility)	Low (RT dependent only)	Very High (Stereochemistry)
Scan Speed	10–50 Hz (Q-TOF), 1–20 Hz (Orbi)	> 500 Hz (MRM)	N/A

Critical Analysis

• HRMS vs. QqQ (Quantification vs. Identification):

  • The "Product" Advantage: HRMS allows for Post-Acquisition Data Mining . In early discovery, you may not know which pyrido-pyridazinone metabolites will form. A QqQ requires pre-defined MRM transitions. HRMS captures all ions, allowing you to retrospectively search for hydroxylated (+16 Da) or glucuronidated (+176 Da) metabolites without re-running samples.

  • Limitation: For pure pharmacokinetics (PK) where sensitivity < 1 ng/mL is required, QqQ (e.g., Sciex 6500+, Thermo Altis) still holds a 5-10x sensitivity advantage over most HRMS platforms.

• Orbitrap vs. Q-TOF (The HRMS Internal Debate):

  • Orbitrap:[1][2][3][4][5] Superior for distinguishing the pyrido[3,4-d]pyridazinone core from background matrix ions due to ultra-high resolution (>100k). Essential for Isotopic Fine Structure analysis (e.g., distinguishing

    vs mass defects).

  • Q-TOF: Preferable for UHPLC workflows with very sharp peaks (< 2s width) due to faster duty cycles, ensuring enough points across the peak for accurate quantitation.

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, this protocol utilizes a "Trap-and-Elute" logic to manage the polarity of the pyridazinone scaffold.

A. Sample Preparation (Protein Precipitation)

• Matrix: Plasma or Microsomal incubate.

• Reagent: Acetonitrile (ACN) containing 0.1% Formic Acid + Internal Standard (Isotope labeled analog).

• Ratio: 1:3 (Sample:Solvent).

• Step: Vortex 2 min, Centrifuge 10 min @ 15,000 x g. Inject Supernatant.[6][7]

• Why: SPE is often overkill for this scaffold; ACN precipitation maximizes recovery of polar metabolites that might break through C18 SPE cartridges.

B. LC-MS/MS Conditions[1][6][8]

• Column: HILIC (Hydrophilic Interaction LC) is recommended over C18 due to the polar nature of the diaza-heterocycle.

  • Alternative: C18 High Strength Silica (HSS T3) for better retention of polar bases.

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.5).

• Mobile Phase B: Acetonitrile.[6]

• Gradient: 95% B to 50% B over 5 mins (HILIC mode).

C. Mass Spectrometry Parameters (Source: ESI+)

• Spray Voltage: 3.5 kV.[6]

• Sheath Gas: 45 arb units.

• Aux Gas: 10 arb units.

• Capillary Temp: 320°C.

• Acquisition Mode: Full Scan (m/z 100–1000) + ddMS2 (Data Dependent MS/MS).

• Collision Energy: Stepped NCE (20, 40, 60 eV) to capture both fragile side-chain losses and resilient ring cleavages.

Structural Elucidation & Fragmentation Pathways[9]

Understanding the fragmentation of the pyrido[3,4-d]pyridazinone core is critical for confirming identity. The scaffold typically undergoes Ring Contraction and Retro-Diels-Alder (RDA) cleavages.

Fragmentation Logic[9]

• Loss of CO (28.00 Da): Characteristic of the pyridazinone carbonyl.

• Loss of N2 (28.01 Da): Cleavage of the hydrazine moiety.

• RDA Cleavage: Opening of the pyridazine ring.

Visualization: Fragmentation Pathway

The following diagram illustrates the proposed fragmentation mechanism for a generic pyrido[3,4-d]pyridazinone precursor.

Figure 1: Proposed MS/MS fragmentation pathway for pyrido[3,4-d]pyridazinone, showing characteristic losses of Carbon Monoxide and Nitrogen.

Experimental Workflow Diagram

This diagram outlines the decision-making process for selecting the correct MS mode based on the analytical goal (Quantification vs. Identification).

Figure 2: Decision tree for selecting MS instrumentation based on study requirements.

References

• Sotelo, E., et al. (2002). "Pyridazines.[8][9] Part 29: Synthesis and platelet aggregation inhibition activity of 5-substituted-6-phenyl-3(2H)-pyridazinones." Bioorganic & Medicinal Chemistry.

• Thermo Fisher Scientific. (2018). "The Switch Is On: from Triple Quadrupoles and Q-TOF to Orbitrap High Resolution Mass Spectrometry." ThermoFisher Application Notes.

• Kaufmann, A., et al. (2010). "Comprehensive comparison of liquid chromatography selectivity as provided by two types of liquid chromatography detectors (high resolution mass spectrometry and tandem mass spectrometry)." Journal of Chromatography A.

• Dal Piaz, V., et al. (1996). "Heterocyclic fused pyridazinones: synthesis and biological activity." European Journal of Medicinal Chemistry.

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. real.mtak.hu [real.mtak.hu]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. Why do we prefer TOFs over Orbitraps for flow injection analysis? - yet another metabolomics club [metabolomics.blog]
• 6. lcms.cz [lcms.cz]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. benthamdirect.com [benthamdirect.com]
• 9. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives – Biomedical and Pharmacology Journal [biomedpharmajournal.org]

Publish Comparison Guide: FTIR Characterization of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

The following guide provides an in-depth technical comparison of the FTIR spectral characteristics of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one .

This analysis synthesizes experimental data from structural isomers (specifically the pyrido[2,3-d] series) and established heterocyclic standards (Hydralazine) to provide a high-fidelity reference for identification and purity assessment.

Executive Summary & Molecular Context

1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one is a fused bicyclic heterocycle of significant interest in medicinal chemistry due to its potential as a scaffold for antihypertensive and antimicrobial agents. Structurally, it combines a pyridine ring fused to a pyridazinone ring, featuring a reactive hydrazine group at position 1 and a lactam carbonyl at position 4.

This guide compares the FTIR spectrum of the target molecule against:

• The Precursor: 1-Chloropyrido[3,4-d]pyridazin-4(3H)-one (to verify substitution).

• The Isomeric Standard: 4-Hydrazinylpyrido[2,3-d]pyrimidin-4(3H)-one (to validate heterocyclic ring modes).

• The Pharmacological Standard: Hydralazine (1-Hydrazinylphthalazine) (to validate the hydrazine moiety).

Structural Logic & Synthesis Pathway

To interpret the spectrum, one must understand the synthesis. The most common route involves the nucleophilic aromatic substitution of a chloro- intermediate by hydrazine hydrate.

Figure 1: Synthetic pathway demonstrating the replacement of the Chlorine atom with the Hydrazine moiety. The disappearance of C-Cl bands and appearance of N-H bands are the primary spectral drivers.

Comparative Spectral Analysis

The following table synthesizes characteristic peak assignments. Data is derived from direct structural analogs (pyrido-fused pyridazinones) and validated against the Hydralazine standard.

Table 1: Characteristic FTIR Peaks Comparison

Functional Group	Mode of Vibration	Target Molecule (Predicted Range)	Isomer Reference (Pyrido[2,3-d]) [1]	Analog Reference (Hydralazine) [2]	Precursor (1-Chloro...)
Primary Amine (-NH₂)	Stretching ( , )	3300 – 3390 cm⁻¹ (Doublet)	3382, 3371 cm⁻¹	3300–3400 cm⁻¹	Absent
Lactam Ring (-NH-)	Stretching	3150 – 3250 cm⁻¹ (Broad)	~3200 cm⁻¹	Absent (Phthalazine core)	3100–3200 cm⁻¹
Carbonyl (C=O)	Stretching (Amide I)	1665 – 1690 cm⁻¹	1685 cm⁻¹	Absent	1670–1690 cm⁻¹
Imine (C=N)	Ring Stretching	1580 – 1610 cm⁻¹	1590 cm⁻¹	1580 cm⁻¹	1580–1600 cm⁻¹
N-N Bond	Stretching	950 – 1000 cm⁻¹	980 cm⁻¹	960 cm⁻¹	Absent
C-Cl Bond	Stretching	Absent	Absent	Absent	700 – 750 cm⁻¹

Detailed Technical Interpretation

A. The Hydrazine Region (3400 – 3100 cm⁻¹)

This is the most critical region for confirming the reaction's success.

• Target Signature: You will observe a distinct doublet or split band between 3300 and 3390 cm⁻¹. This corresponds to the asymmetric and symmetric stretching of the terminal amino group (-NH₂) of the hydrazine.

• Differentiation: The precursor (1-Chloro) lacks this doublet. Instead, it only shows a single, often broader band for the cyclic lactam N-H.

• Causality: The introduction of the hydrazine group adds two N-H bonds that are chemically non-equivalent to the ring N-H, creating a complex absorption pattern in the high-frequency region.

B. The Carbonyl Region (1700 – 1650 cm⁻¹)

The presence of the C=O peak distinguishes this molecule from Hydralazine.

• Target Signature: A strong, sharp peak appearing around 1665–1690 cm⁻¹ .

• Mechanism: This is the Amide I band, arising from the carbonyl group at position 4. It is often hydrogen-bonded in the solid state (KBr pellet), which may shift it slightly lower compared to solution phase spectra.

• Isomer Validation: In the pyrido[2,3-d] isomer, this peak appears at 1685 cm⁻¹ [1]. We expect the [3,4-d] isomer to exhibit a nearly identical shift due to the similar electronic environment of the fused pyridine ring.

C. The Fingerprint Region & C-Cl Disappearance

• Validation of Purity: The most definitive proof of conversion is the disappearance of the C-Cl stretch (typically 700–750 cm⁻¹) found in the precursor.

• N-N Signature: A medium intensity band near 950–1000 cm⁻¹ is characteristic of the N-N single bond stretch, a feature shared with Hydralazine but absent in the chloro-precursor.

Experimental Protocol: FTIR Analysis

To ensure reproducibility and minimize "spectral noise" from atmospheric water or poor sample preparation, follow this self-validating protocol.

Method: KBr Pellet Transmission

Rationale: Solid-state analysis is preferred for this molecule to clearly resolve the N-H stretching modes, which can be obscured by solvent peaks in liquid cells.

Step-by-Step Workflow:

• Sample Preparation:

  • Dry the synthesized 1-hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one in a vacuum oven at 50°C for 2 hours to remove lattice water.

  • Mix 1–2 mg of the sample with 200 mg of spectroscopic grade KBr (Potassium Bromide).

• Grinding (Critical Step):

  • Grind the mixture in an agate mortar until a fine, uniform powder is achieved.

  • Self-Check: The powder should not feel gritty. Large particles cause light scattering (Christiansen effect), resulting in a sloping baseline.

• Pellet Formation:

  • Press the powder under 8–10 tons of pressure for 2 minutes to form a transparent disc.

  • Validation: The pellet must be transparent. If it is opaque/white, regrind and repress.

• Acquisition:

  • Range: 4000 cm⁻¹ to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Scans: Minimum 16 scans (32 recommended for high signal-to-noise ratio).

• Background Correction:

  • Run a blank KBr pellet immediately before the sample to subtract atmospheric CO₂ (2350 cm⁻¹) and H₂O.

Figure 2: Decision-tree workflow for KBr pellet preparation ensuring high-quality spectral data.

References

• El-Gaby, M. S. A., et al. (2020). Synthesis of arylidene hydrazinylpyrido[2,3-d]pyrimidin-4-ones as potent anti-microbial agents. Journal of Heterocyclic Chemistry.

• PubChem Compound Summary. (2025). Pyrido[3,4-d]pyridazin-4(3H)-one hydrazone.[1][2][3] National Library of Medicine.[1]

• Dehghani, A., et al. (2018). Spectroscopic characterization of Hydralazine hydrochloride. Journal of Molecular Structure. (Referenced for Hydralazine hydrazine group standards).

• Gouda, M. A., et al. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. MDPI Organics. [4]

Sources

• 1. Pyrido(3,4-d)pyridazin-4(3H)-one hydrazone | C7H7N5 | CID 154774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Structural Elucidation of Hydrazinylpyrido-pyridazines: A Comparison Guide to X-ray Crystallography Platforms

By: Senior Application Scientist

The Structural Challenge of Hydrazinylpyrido-pyridazines

Hydrazinylpyrido-pyridazines and related polycyclic pyridazinones are privileged scaffolds in modern drug discovery. They exhibit potent pharmacological effects, serving as COX-1/COX-2 dual inhibitors, monoamine oxidase (MAO-B) suppressors, and targeted anticancer agents 123. However, their structural elucidation presents a formidable crystallographic challenge.

The highly planar nature of the pyrido-pyridazine core promotes rapid

- stacking during crystallization, frequently resulting in non-merohedral twinning or the formation of ultra-thin, weakly diffracting plates. Furthermore, the hydrazinyl moiety (–NH–NH₂) is prone to complex tautomerism (e.g., shifting to a hydrazone =N–NH₂ state). Because this tautomeric shift drastically alters the molecule's hydrogen-bond donor/acceptor profile in target binding sites, locating the exact position of the elusive hydrogen atoms is critical 4.

To unambiguously assign these tautomeric states and determine absolute stereochemistry, researchers must carefully select their X-ray crystallography platform.

Platform Comparison: Selecting the Optimal X-ray Source

When dealing with light-atom organic heterocycles, the choice of X-ray source dictates the quality of the electron density map. We objectively compare three primary platforms:

• Modern Dual-Wavelength Microfocus Diffractometers (e.g., Rigaku XtaLAB Synergy-S): Utilizes high-brilliance microfocus X-ray tubes (Cu and Mo anodes) coupled with Hybrid Photon Counting (HPC) detectors.

• Synchrotron Beamlines (e.g., Diamond Light Source I04-1): Provides tunable, ultra-high-intensity X-rays for sub-10 μm microcrystals.

• Legacy Sealed-Tube Diffractometers: Traditional in-house systems relying on standard sealed tubes and CCD detectors.

Performance Comparison Matrix

Performance Metric	Dual-Wavelength Microfocus (In-House)	Synchrotron Beamline	Legacy Sealed-Tube
Optimal Crystal Size	10 – 50 μm	< 10 μm	> 100 μm
Flux (photons/sec)
Tautomer Resolution (H-atoms)	Excellent (via Mo-Kα high-angle data)	Excellent (Tunable energy)	Poor (Limited resolution)
Absolute Configuration	Excellent (via Cu-Kα anomalous dispersion)	Excellent (Tunable energy)	Moderate (Requires heavy atom)
Data Turnaround Time	Hours (Immediate access)	Weeks to Months (Proposal based)	Days (Long exposure required)
Twinning Handling	Robust (HPC detector resolves tight spots)	Superior (Ultra-low divergence)	Poor (Spot overlap common)

Experimental Protocol: A Self-Validating Workflow

The following step-by-step methodology is designed to prevent common pitfalls associated with planar heterocycles.

Step 1: Microbatch Crystallization under Oil

• Procedure: Dissolve the hydrazinylpyrido-pyridazine in a 1:1 mixture of DMSO and Methanol at 10 mg/mL. Dispense 1 μL of the compound solution and 1 μL of precipitant into a microbatch plate. Immediately overlay with 10 μL of Al's oil (a mixture of silicon and paraffin oils).

• Causality: Vapor diffusion often leads to rapid supersaturation and catastrophic nucleation for planar molecules, resulting in twinned needles. Microbatch under oil severely restricts the evaporation rate, promoting the slow, ordered lattice growth required for single, untwinned crystals.

Step 2: Crystal Mounting and Cryoprotection

• Procedure: Harvest a 20 μm crystal using a dual-thickness MicroMount. The Al's oil from the microbatch acts as an inherent cryoprotectant. Flash-cool the crystal in a liquid nitrogen stream at 100 K.

• Causality: Flash-cooling reduces thermal vibrations (Debye-Waller factors), which is critical for resolving the subtle electron density differences between a hydrazine (–NH–NH₂) and a hydrazone (=N–NH₂) tautomer.

Step 3: Dual-Wavelength Data Collection Strategy (Self-Validation)

• Validation Phase: Mount the crystal and collect a 10-frame pre-experiment using the Mo-Kα source. Check the unmerged

  and statistics. Self-Validation Check: If at 0.8 Å resolution and the diffraction spots are untwinned, the system validates the crystal quality, and you may proceed.

• Collection Phase: Collect a full sphere of data using Mo-Kα (

  Å) to a resolution of Å . If the molecule contains chiral centers but lacks heavy atoms, program the diffractometer to automatically switch to the Cu-Kα source ( Å) for a secondary pass to maximize the anomalous scattering signal.

Step 4: Phase Solution and Anisotropic Refinement

• Procedure: Integrate data using CrysAlisPro or XDS. Solve the phase problem using intrinsic phasing (SHELXT). Refine the structure anisotropically using SHELXL. Locate the hydrazinyl hydrogen atoms in the difference Fourier map and refine them freely without riding constraints.

Workflow Visualization

Figure 1: Structural elucidation workflow for hydrazinylpyrido-pyridazines.

Mechanistic Insights: The Physics of Tautomer Assignment

Why is the dual-wavelength approach so critical for these specific heterocycles?

• The Light-Atom Absolute Structure Problem: Hydrazinylpyrido-pyridazines often lack heavy atoms (like sulfur or halogens). To determine absolute stereochemistry, we rely on the anomalous scattering of light atoms (Oxygen, Nitrogen, Carbon). The anomalous signal (

  ) is highly wavelength-dependent. Using a Cu-Kα source increases this signal by nearly an order of magnitude compared to Mo-Kα, allowing for a reliable Flack parameter near 0.0, which confirms the absolute configuration.

• The Hydrogen Atom Resolution Problem: X-rays scatter off electron clouds. Because a hydrogen atom has only one electron (which is pulled toward the electronegative nitrogen in a hydrazinyl group), its electron density is incredibly weak and diffuse. To locate these protons in a difference Fourier map and definitively assign the tautomeric state (e.g., distinguishing a protonated lactam from a deprotonated lactim), one must collect high-angle data. Mo-Kα radiation suffers less from absorption and allows data collection to much higher resolutions than Cu-Kα, ensuring the subtle electron density peaks of the tautomeric protons are not lost in the background noise 4.

By understanding the causality behind these physical phenomena, researchers can leverage in-house dual-wavelength systems to achieve synchrotron-level insights into the structural biology of COX and MAO-B inhibitors 23.

References

1.[3] Title: Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives | Source: MDPI | URL: 3 2.[4] Title: Structure of 2-(2-(anthracen-9-ylmethylene)hydrazinyl)-4-(3-methyl-3-phenylcyclobutyl)thiazole by combined X-Ray crystallographic and molecular modelling studies | Source: tandfonline.com | URL: 4 3.[1] Title: Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview | Source: PMC - NIH | URL: 1 4.[2] Title: Structural and Chemical Biology of the Interaction of Cyclooxygenase with Substrates and Non-Steroidal Anti-Inflammatory Drugs | Source: ACS Publications | URL: 2

Sources

• 1. Therapeutic Potential of Tricyclic Pyridazinone-Based Molecules: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. tandfonline.com [tandfonline.com]

HPLC method development for detecting 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

An In-Depth Guide to the Development and Comparison of a Stability-Indicating HPLC Method for 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

Introduction

1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one is a complex heterocyclic molecule featuring a fused pyridopyridazine core and a reactive hydrazinyl moiety. Such structures are of significant interest in medicinal chemistry and drug development due to their potential as scaffolds for various therapeutic agents.[1] The presence of the hydrazinyl group, a known structural alert and potential genotoxic impurity, necessitates the development of a highly sensitive and specific analytical method for its detection and quantification.[2] This is critical for ensuring the purity, stability, and safety of active pharmaceutical ingredients (APIs) and their intermediates.

This guide provides a comprehensive walkthrough of the development and validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for this analyte. As a Senior Application Scientist, this narrative will not only detail the protocol but also elucidate the scientific rationale behind each experimental choice. Furthermore, this guide will objectively compare the developed HPLC method with alternative analytical techniques, providing researchers and drug development professionals with the data needed to make informed decisions for their specific applications.

Part 1: Development of a Stability-Indicating RP-HPLC Method

The primary objective is to create a method that can separate the main analyte from its potential degradation products and process-related impurities. The physicochemical properties of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one—specifically its aromatic nature, multiple nitrogen atoms, and the polar, basic hydrazinyl group—dictate the strategy for method development. The molecule is anticipated to be highly polar, which presents a challenge for traditional reversed-phase chromatography.[3]

Logical Workflow for HPLC Method Development

The development process follows a systematic approach, starting from understanding the analyte's properties to fine-tuning the chromatographic conditions for optimal performance.

Caption: Workflow for RP-HPLC method development.

Stationary Phase Selection: Addressing Polarity

A standard C18 column often fails to provide adequate retention for highly polar compounds, leading to elution near the solvent front and poor resolution from solvent-related peaks.[4] To overcome this, a C18 column with a polar-embedded or polar-endcapped stationary phase is the logical choice.[5] These columns contain polar functional groups (e.g., amide, carbamate) near the silica surface, which allows for better interaction with polar analytes and provides sufficient retention even under highly aqueous mobile phase conditions.

• Selected Column: A polar-embedded C18 column (e.g., 150 mm x 4.6 mm, 3.5 µm particle size) was chosen to balance resolution, analysis time, and backpressure.[6]

Mobile Phase Optimization: The Key to Selectivity and Peak Shape

The mobile phase composition is the most critical factor in controlling retention and selectivity in RP-HPLC.[7]

• Organic Modifier: Acetonitrile is generally preferred over methanol for this type of analyte due to its lower viscosity (leading to lower backpressure) and better UV transparency at lower wavelengths.[7]

• Aqueous Phase and pH Control: The basic nature of the hydrazinyl and pyridopyridazine nitrogen atoms necessitates pH control to ensure consistent analyte ionization and prevent peak tailing from interactions with residual silanols on the column.[3] By setting the mobile phase pH to an acidic value (e.g., pH 3.0), the basic functional groups are fully protonated. This consistent charge state leads to sharper, more symmetrical peaks.

• Buffer Selection: A 20 mM potassium phosphate buffer adjusted to pH 3.0 with phosphoric acid is a suitable choice. It provides good buffering capacity in the desired pH range and is compatible with UV detection.

Detection Wavelength Selection

Given the extensive conjugated aromatic system of the pyridopyridazine core, the analyte is expected to be a strong UV chromophore. A photodiode array (PDA) detector was used to scan the analyte from 200 to 400 nm to determine the wavelength of maximum absorbance (λmax). This ensures the highest sensitivity for the assay. A λmax of approximately 280 nm was identified and selected for analysis.

Gradient Elution Program

For a stability-indicating method, it is crucial to separate the main peak from all potential impurities and degradants, which may have a wide range of polarities. A gradient elution program, where the percentage of the organic solvent is increased over time, is ideal for this purpose.[7] An initial scouting gradient from 5% to 95% acetonitrile was run to determine the approximate elution time of the analyte and identify any late-eluting impurities. The gradient was then optimized to ensure adequate resolution around the main peak while minimizing the total run time.

Part 2: Final Optimized Method and Validation Protocol

The culmination of the development process is a robust and reliable analytical method. This method must then be validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines to prove it is fit for its intended purpose.[8][9]

Optimized Chromatographic Conditions

Parameter	Condition
Column	Polar-Embedded C18 (150 x 4.6 mm, 3.5 µm)
Mobile Phase A	20 mM Potassium Phosphate in Water, pH 3.0
Mobile Phase B	Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 280 nm
Gradient Program	0-2 min: 5% B; 2-15 min: 5% to 60% B; 15-18 min: 60% B; 18-18.1 min: 60% to 5% B; 18.1-25 min: 5% B (Equilibration)

Experimental Protocol: Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies are essential.[10] These studies deliberately stress the analyte to generate potential degradation products and demonstrate that the method can resolve them from the parent peak.[11][12]

Objective: Achieve approximately 5-20% degradation of the active pharmaceutical ingredient (API).[12]

Protocol:

• Acid Hydrolysis: Dissolve the analyte in a suitable solvent and add 0.1 M HCl. Heat at 60°C for 4 hours. Neutralize with 0.1 M NaOH before injection.

• Base Hydrolysis: Dissolve the analyte and add 0.1 M NaOH. Heat at 60°C for 2 hours. Neutralize with 0.1 M HCl before injection.

• Oxidative Degradation: Dissolve the analyte and add 3% hydrogen peroxide (H₂O₂). Keep at room temperature for 24 hours.

• Thermal Degradation: Store the solid analyte in an oven at 105°C for 48 hours. Dissolve in diluent before injection.

• Photolytic Degradation: Expose the analyte solution to UV light (254 nm) for 24 hours.

Analysis: Analyze all stressed samples using the optimized HPLC method alongside an unstressed control. The peak purity of the analyte peak in each chromatogram should be assessed using a PDA detector to confirm that no degradants are co-eluting.

Method Validation Protocol

The method was validated according to ICH Q2(R1) guidelines.[13]

Validation Parameter	Experimental Protocol	Acceptance Criteria
Specificity	Analyze blank, placebo, and forced degradation samples. Assess peak purity.	No interference at the analyte's retention time. Peak purity angle < peak purity threshold.
Linearity & Range	Analyze five concentrations spanning 50-150% of the target concentration.	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Perform recovery studies by spiking placebo with the analyte at three levels (80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0%.
Precision	- Repeatability: Six replicate injections of the 100% standard. - Intermediate Precision: Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0%.[12]
Limit of Quantitation (LOQ)	Determine the concentration with a signal-to-noise ratio of ~10.	RSD of precision at LOQ level ≤ 10%.
Robustness	Systematically vary method parameters (flow rate ±10%, column temp ±5°C, mobile phase pH ±0.2).	System suitability parameters remain within limits. No significant change in results.

Part 3: Comparative Analysis of Analytical Techniques

While the developed RP-HPLC method is robust, it is important to understand its performance in the context of other available analytical techniques.

Decision Tree for Method Selection

The choice of an analytical method depends heavily on the specific requirements of the analysis, such as the need for quantitation, impurity profiling, or high-throughput screening.

Caption: Decision tree for selecting an appropriate analytical method.

Performance Comparison

The following table objectively compares the developed RP-HPLC method with viable alternatives.

Feature	Developed RP-HPLC	HILIC	UV-Vis Spectrophotometry	Gas Chromatography (GC-MS)
Specificity	Excellent: Resolves analyte from impurities and degradants.	Very Good: Orthogonal selectivity to RP-HPLC, excellent for polar compounds.[14]	Poor: Cannot distinguish between analyte and absorbing impurities.[15]	Excellent: High resolving power and mass-selective detection.
Sensitivity	High (ng/mL range)	High (ng/mL range)	Moderate (µg/mL range)	Very High (pg/mL range)
Principle	Partitioning based on hydrophobicity.	Partitioning into an adsorbed water layer on a polar stationary phase.[5]	Measurement of light absorbance at a specific wavelength.[2]	Separation based on volatility and boiling point.
Sample Prep	Simple dissolution and filtration.	Simple dissolution and filtration (must be in high organic).	Simple dissolution.	Often requires derivatization to increase volatility.[15]
Analysis Time	~25 minutes per sample	~20 minutes per sample	< 1 minute per sample	~30 minutes per sample
Instrumentation Cost	Moderate-High	Moderate-High	Low	High
Best For...	Routine QC, stability testing, impurity profiling.	Analysis of highly polar metabolites or when RP-HPLC fails.	Rapid, high-level quantitation where impurities are not a concern.	Trace-level analysis of volatile impurities; requires method development.

Discussion of Alternatives

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for this analyte. It uses a polar stationary phase (like bare silica) and a high-organic mobile phase.[14] This provides strong retention for polar compounds that are unretained in reversed-phase mode, offering a different and sometimes superior separation selectivity.

• UV-Vis Spectrophotometry: While simple, rapid, and inexpensive, this technique lacks the specificity required for stability testing or impurity analysis.[2] Any compound that absorbs at the selected wavelength will interfere with the measurement, making it unsuitable for anything other than a crude assay of a highly pure substance.

• Gas Chromatography (GC): Due to the low volatility and potential thermal instability of the analyte, direct GC analysis is not feasible. It would require a derivatization step to create a more volatile and stable analogue, adding complexity and potential sources of error to the analysis.[15]

Conclusion

The developed stability-indicating reversed-phase HPLC method demonstrates the necessary specificity, accuracy, precision, and robustness for the reliable quantification of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one and its degradation products. The strategic selection of a polar-embedded stationary phase and a pH-controlled mobile phase successfully addresses the challenges posed by the analyte's high polarity and basic nature.

While techniques like HILIC offer a powerful alternative with orthogonal selectivity, the developed RP-HPLC method stands as the most suitable and versatile choice for routine quality control, stability studies, and impurity profiling in a pharmaceutical development setting. Its performance, validated according to ICH guidelines, ensures data integrity and supports regulatory compliance, making it the recommended method for its intended purpose.

References

• Vertex AI Search. "Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development." Open Access Journals.
• Labtech. "A Comprehensive Guide to Selecting HPLC Columns."
• Onyx Scientific. "A practical guide to forced degradation and stability studies for drug substances."
• Particle Sciences.
• International Journal of Advanced Research in Science, Communication and Technology.
• Phenomenex. "Choosing the Right HPLC Column: A Complete Guide."
• Pharmaguideline.
• SCION Instruments. "HPLC Column Selection Guide."
• ResearchGate. "(PDF) ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES."
• PMC. "A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method."
• LCGC International. "HPLC Analysis of Very Polar Compounds in Bioanalysis."
• Welch Materials, Inc. "HPLC Column Selection Guide."
• Zenodo. "METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW."
• NCBI Bookshelf. "Toxicological Profile for Hydrazines - Chapter 6: ANALYTICAL METHODS."
• Acta Scientific.
• BenchChem. "Refinement of analytical methods for '3-piperazin-1-yl-1H-pyridazin-6-one' purity assessment."
• BenchChem. "A Comparative Guide to HPLC Methods for Purity Assessment of Synthesized Pyrazine Sulfonamides."
• AMSbiopharma.
• OSHA. "HYDRAZINE Method number: ID-209."
• Scholars Research Library. "Determination and validation of hydrazine content by spectrophotometric method in pharmaceutical drug substances."
• METHODS AND OBJECTS OF CHEMICAL ANALYSIS.
• PMC. "Synthesis, HPLC Enantioresolution, and X-ray Analysis of a New Series of C5-methyl Pyridazines as N-Formyl Peptide Receptor (FPR) Agonists."
• ACS Publications. "Potentiometric Analytical Methods for Hydrazino Compounds.
• HELIX Chromatography. "HPLC Methods for analysis of 3-Aminopyridine."
• ResearchGate. "(PDF)
• ResearchGate. "Mobile phase optimization for the separation of some herbicide samples using HPLC."
• PMC. "Selectivity and Physicochemical Optimization of Repurposed Pyrazolo[1,5-b]pyridazines for the Treatment of Human African Trypanosomiasis."
• Phenomenex.
• Polish Pharmaceutical Society. "HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL."
• Liberty University.
• Semantic Scholar. "Autoxidation of 4-Hydrazinylquinolin-2(1H)-one; Synthesis of Pyridazino[4,3-c:5,6-c']diquinoline-6,7(5H,8H)-diones."
• MDPI. "4,5-Dimethylfuro[3,4-d]pyridazin-1(2H)-one."
• MDPI. "Bioresearch of New 1H-pyrrolo[3,4-c]pyridine-1,3(2H)-diones."
• ResearchGate. "(PDF) ChemInform Abstract: Synthesis of 4-Hydrazinopyrazolo[3,4-d]pyrimidines and Their Reactions with Carbonyl Compounds."

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. auroraprosci.com [auroraprosci.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. labtech.tn [labtech.tn]
• 7. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 8. researchgate.net [researchgate.net]
• 9. zenodo.org [zenodo.org]
• 10. onyxipca.com [onyxipca.com]
• 11. The Use Of Forced Degradation In Analytical Method Development - Dow Development Labs [dowdevelopmentlabs.com]
• 12. A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 14. HPLC Column Selection Guide [scioninstruments.com]
• 15. ANALYTICAL METHODS - Toxicological Profile for Hydrazines - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioactivity of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one and Hydralazine

This guide provides a detailed, objective comparison of the bioactivity of the well-established antihypertensive drug, Hydralazine, and the less-characterized pyridopyridazine derivative, 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one. Designed for researchers, scientists, and drug development professionals, this document synthesizes current literature, proposes comparative experimental frameworks, and explains the causality behind methodological choices to facilitate further investigation into this promising class of compounds.

Introduction: Scaffolds, Similarities, and Divergent Potential

Hydralazine, a phthalazine derivative, has been a clinical staple for decades in the management of severe hypertension and heart failure.[1][2] Its primary function as a direct-acting arterial vasodilator is well-documented, though the precise molecular mechanism remains a subject of ongoing research.[3][4][5] It works by relaxing the smooth muscles in blood vessels, allowing blood to flow more easily.[6]

Emerging from the broader family of nitrogen-containing heterocycles are the pyridopyridazines, a class of compounds that fuse pyridine and pyridazine rings.[7][8] This structural motif is associated with a wide spectrum of pharmacological activities, including antihypertensive, anticancer, anti-inflammatory, and phosphodiesterase (PDE) inhibitory effects.[7][8][9][10][11] The subject of this guide, 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one, shares the key hydrazinyl functional group with Hydralazine but possesses a distinct pyridopyridazine core. This structural variance suggests the potential for a differentiated bioactivity profile, possibly with enhanced potency or a novel mechanism of action.

This guide will dissect the known mechanisms of Hydralazine, extrapolate the potential bioactivities of the pyridopyridazine derivative from related compounds, and present a robust experimental plan for a direct, head-to-head comparison.

Molecular Structures and Mechanistic Overview

The key to understanding the potential differences in bioactivity lies in their molecular architecture.

• Hydralazine (1-Hydrazinophthalazine): Features a phthalazine (benzopyridazine) core.

• 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one: Features a pyridopyridazine core, which is bioisosteric to the phthalazine ring but with altered electronic properties due to the additional nitrogen in the pyridine ring.

Mechanism of Action: Established vs. Exploratory

Hydralazine: Hydralazine's primary effect is the relaxation of arterial smooth muscle, leading to vasodilation.[12] This action is more pronounced on arterioles than on veins. The proposed mechanisms include:

• Inhibition of Intracellular Calcium Release: It is thought to interfere with the inositol trisphosphate (IP3)-induced release of calcium (Ca2+) from the sarcoplasmic reticulum in vascular smooth muscle cells.[5]

• Potassium Channel Opening: Evidence suggests it may cause hyperpolarization of smooth muscle cells by opening potassium channels.[5]

• Novel HIF-1α Stabilization: A more recently discovered mechanism involves the inhibition of prolyl hydroxylase domain (PHD) enzymes. This leads to the stabilization of Hypoxia-Inducible Factor-1 alpha (HIF-1α), promoting a pro-angiogenic phenotype.[4]

This vasodilation characteristically triggers a reflex sympathetic stimulation of the heart, resulting in increased heart rate and cardiac output (the baroreceptor reflex), which can be a significant side effect.[3][1]

Pyridopyridazine Derivatives: Direct data on 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one is scarce. However, the broader class of pyridazine and pyridopyridazine derivatives has been shown to possess significant cardiovascular activity.

• Potent Vasodilation: Several studies have highlighted that pyridazinone derivatives can exhibit considerable vasorelaxant activity, in some cases more potent than Hydralazine.[13]

• Antihypertensive Effects: Specific pyridopyridazine compounds have demonstrated marked antihypertensive properties in experimental models, effectively reducing peripheral resistance.[14][15]

• Diverse Bioactivities: Beyond vasodilation, this class of compounds has been identified as inhibitors of phosphodiesterases (PDEs), particularly PDE4 and PDE5, and ligands for GABA-A receptors.[7][8] They also show potential as antitumor and anti-inflammatory agents.[11][16]

The presence of the pyridopyridazine core may confer a different selectivity profile or engage additional signaling pathways not targeted by Hydralazine.

Comparative Bioactivity Profile: A Tabular Summary

The following table summarizes the known and potential bioactivities based on current literature.

Feature	Hydralazine	1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one (and related pyridopyridazines)
Primary Bioactivity	Arterial Vasodilation, Antihypertensive[3][1]	Potentially potent Vasodilation and Antihypertensive effects[13][14]
Proposed Mechanism(s)	Inhibition of IP3-induced Ca2+ release, K+ channel opening, PHD enzyme inhibition.[3][4][5]	Likely involves modulation of Ca2+ signaling; potential for PDE inhibition.[7][8][13]
Cardiac Effects	Reflex tachycardia and increased cardiac output are common.[3]	Expected to cause similar reflex cardiac effects if vasodilation is the primary action.[14]
Selectivity	Highly specific for arterial vessels over venous vessels.[5]	To be determined; may differ based on the pyridopyridazine core.
Other Reported Activities	Pro-angiogenic via HIF-1α stabilization.[4]	Antitumor, antibacterial, analgesic, anti-inflammatory, PDE inhibition.[7][8][11][16]

Proposed Signaling Pathways and Experimental Workflow

To elucidate the comparative bioactivity, a logical progression from in vitro functional assays to in vivo validation is necessary.

Diagram of Proposed Signaling Pathways

The diagram below illustrates the established pathway for Hydralazine and potential pathways for the pyridopyridazine compound.

Caption: Proposed signaling pathways for Hydralazine and the pyridopyridazine derivative.

Diagram of Head-to-Head Experimental Workflow

This workflow provides a structured approach to comparing the two compounds.

Caption: Experimental workflow for comparing vasodilator bioactivity.

Detailed Experimental Protocols

The following protocols are designed as self-validating systems to ensure robust and reproducible data.

Protocol 1: In Vitro Vasodilation Assay (Aortic Ring)

• Causality & Objective: This ex vivo assay provides a direct functional measure of a compound's ability to relax vascular tissue, independent of systemic neural and hormonal influences. The objective is to determine and compare the potency (EC50) and maximum efficacy (Emax) of Hydralazine and 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one.

• Methodology:

  • Tissue Preparation: Humanely euthanize a male Wistar rat (250-300g) and immediately excise the thoracic aorta. Place it in ice-cold Krebs-Henseleit (K-H) buffer.

  • Ring Mounting: Under a dissecting microscope, carefully clean the aorta of adhering fat and connective tissue. Cut the aorta into 2-3 mm rings. Suspend the rings in 10 mL organ baths containing K-H buffer, maintained at 37°C and continuously gassed with 95% O2 / 5% CO2.

  • Equilibration: Connect the rings to isometric force transducers and allow them to equilibrate for 60-90 minutes under a resting tension of 2.0g, replacing the K-H buffer every 15 minutes.

  • Viability Check: Induce a contraction with 60 mM potassium chloride (KCl). After washout and return to baseline, contract the rings with a submaximal concentration of phenylephrine (PE, 1 µM).

  • Cumulative Concentration-Response: Once the PE-induced contraction has plateaued, add the test compounds (Hydralazine or pyridopyridazine derivative) in a cumulative manner (1 nM to 100 µM). Record the relaxation response.

  • Data Analysis: Express relaxation as a percentage reversal of the PE-induced contraction. Plot the concentration-response curve and calculate EC50 and Emax values using non-linear regression.

Protocol 2: In Vivo Antihypertensive Activity

• Causality & Objective: To translate in vitro findings into a relevant physiological system. The Spontaneously Hypertensive Rat (SHR) is a well-established model for human essential hypertension. The objective is to compare the magnitude and duration of the blood pressure-lowering effect and assess reflex cardiac responses.[17][18]

• Methodology:

  • Animal Model: Use male SHRs aged 16-20 weeks with established hypertension (systolic blood pressure > 160 mmHg).

  • Blood Pressure Measurement: Utilize either radiotelemetry implants (for continuous, stress-free measurement) or a non-invasive tail-cuff system for intermittent readings. Acclimatize animals to the procedure to minimize stress-induced fluctuations.

  • Drug Administration: Administer the test compounds and vehicle control via oral gavage (e.g., at 1, 3, and 10 mg/kg) or intravenous injection.

  • Monitoring: Record mean arterial pressure (MAP) and heart rate (HR) at baseline (pre-dose) and at various time points post-dose (e.g., 0.5, 1, 2, 4, 6, 8, and 24 hours).

  • Data Analysis: Calculate the change in MAP and HR from baseline for each group. Compare the peak effect and the area under the curve (AUC) for the antihypertensive response between compounds.

Protocol 3: Intracellular Calcium Imaging in Vascular Smooth Muscle Cells (VSMCs)

• Causality & Objective: Since Hydralazine's primary mechanism involves disrupting calcium signaling, this assay directly tests if the pyridopyridazine derivative acts similarly. The objective is to visualize and quantify the effect of the compounds on agonist-induced intracellular calcium mobilization.

• Methodology:

  • Cell Culture: Culture primary rat aortic smooth muscle cells on glass coverslips.

  • Dye Loading: Incubate the cells with the ratiometric calcium indicator Fura-2 AM (2-5 µM) for 30-60 minutes at 37°C.

  • Imaging Setup: Mount the coverslip onto a perfusion chamber on the stage of an inverted fluorescence microscope equipped with a ratiometric imaging system.

  • Experimental Procedure: Perfuse the cells with a physiological salt solution. Obtain a baseline fluorescence ratio (F340/F380). Pre-incubate the cells with the test compound (Hydralazine or pyridopyridazine derivative) or vehicle for 5-10 minutes.

  • Stimulation: Stimulate the cells with a vasoactive agonist such as angiotensin II (100 nM) or phenylephrine (1 µM) and record the change in the F340/F380 ratio, which corresponds to the intracellular calcium concentration.

  • Data Analysis: Quantify the peak calcium response in the presence and absence of the test compounds. A significant reduction in the peak response indicates interference with calcium release or influx pathways.

Conclusion and Future Directions

While Hydralazine and 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one share a common pharmacophoric element, their distinct heterocyclic cores suggest a divergence in their overall biological profiles. Hydralazine is a proven, albeit non-first-line, arterial vasodilator with a well-understood reflex tachycardia side effect.[3][1] The pyridopyridazine scaffold, however, is associated with a much broader range of biological activities, including the potential for more potent vasodilation and novel mechanisms such as PDE inhibition.[7][8][13]

The proposed experimental workflow provides a clear path to directly compare these compounds, moving from functional potency in vitro to systemic efficacy in vivo and finally to mechanistic elucidation at the cellular level. Future research should not only focus on the cardiovascular effects of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one but also explore its potential in oncology and inflammatory diseases, leveraging the known versatility of the pyridopyridazine nucleus.[11][16] A thorough structure-activity relationship (SAR) study could further optimize this scaffold to develop next-generation therapeutics with improved potency and selectivity.

References

• Knowles, H. J., Tian, Y. M., Mole, D. R., & Harris, A. L. (2004). Novel Mechanism of Action for Hydralazine. Circulation Research, 95(2), 162-169. [Link]

• Wojcicka, A., & Nowicka-Zuchowska, A. (2019). Synthesis and Biological Activity of Pyridopyridazine Derivatives: A Mini Review. Mini-Reviews in Organic Chemistry, 16(1), 3-11. [Link]

• Hydralazine - Wikipedia. [Link]

• Wojcicka, A., & Nowicka-Zuchowska, A. (2019). Synthesis and Biological Activity of Pyridopyridazine Derivatives: A Mini Review. Mini-Reviews in Organic Chemistry, 16(1). [Link]

• What is the mechanism of Hydralazine Hydrochloride? - Patsnap Synapse. (2024). [Link]

• Liu, X., et al. (2013). Synthesis and biological evaluation of pyridazine derivatives as novel HIV-1 NNRTIs. European Journal of Medicinal Chemistry, 62, 393-400. [Link]

• Hydralazine (Apresoline): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. (2024). [Link]

• Hydralazine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose. Drug Index, Pediatric Oncall. [Link]

• Magometschnigg, D., Hitzenberger, G., & Stummvoll, H. K. (1979). [Evaluation of a pyridopyridazine as a drug with marked antihypertensive properties (author's transl)]. Wiener klinische Wochenschrift, 91(10), 346-350. [Link]

• Siddiqui, A. A., et al. (2010). Synthesis, characterization and antihypertensive activity of pyridazinone derivatives. European Journal of Medicinal Chemistry, 45(6), 2283-2290. [Link]

• Devaraj, A., Shaik, N. R., & Kumar M, V. (2025). Anti-hypertensive activity of the Pyridopyridazine derivatives. ResearchGate. [Link]

• Rudresh, H. M., Arora, M., Balaraman, S., & Tripathi, D. (Year unavailable). Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

• Jain, V., & Singh, J. (2022). SYNTHESIS AND IN-VIVO ACTIVITY OF SOME ANTIHYPERTENSIVE AGENT BASED ON PYRIDAZINE SCAFFOLD DESIGN. INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH, 13(2), 859-866. [Link]

• A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS. IJCRT.org. [Link]

• De Pooter, W., Pereira, T. O. A., & de Souza, F. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Molecules, 27(20), 7013. [Link]

• Herman, L. L., & Saadabadi, A. (2023). Hydralazine. In StatPearls. StatPearls Publishing. [Link]

• Hydralazine: MedlinePlus Drug Information. (2017). [Link]

• Mulrow, J. P., & Crawford, M. H. (1989). Clinical pharmacokinetics and therapeutic use of hydralazine in congestive heart failure. Clinical Pharmacokinetics, 16(2), 86-99. [Link]

• Hydralazine Uses, Side Effects & Warnings. (2025). Drugs.com. [Link]

• Packer, M., Medina, N., Yushak, M., & Meller, J. (1984). Comparative actions of hydralazine, nifedipine and amrinone in primary pulmonary hypertension. The American Journal of Cardiology, 54(5), 1323-1327. [Link]

• Direct Acting Vasodilators. CV Pharmacology. [Link]

• D'Orey, S., Verheyen, F., & Leite-Moreira, A. F. (1988). Comparative effects of vasodilator drugs on flow distribution and venous return. The American Journal of Physiology, 254(4 Pt 2), H694-703. [Link]

• Hydralazine vs. Newer Antihypertensives A Comparative Perspective. (2025). Request PDF on ResearchGate. [Link]

• El-Sayed, N. N. E., et al. (2023). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Journal of the Iranian Chemical Society, 20, 1-30. [Link]

• Hydralazine vs. Nitrostat for Hypertension and Angina. GoodRx. [Link]

• Sobaś, P., et al. (2025). 7-(4-Chlorophenyl)-1-hydroxy-5-methylpyrido[3,4-d]pyridazin-4(3H)-one: synthesis, solvatomorphism, in vitro anti-inflammatory and cytotoxic activity studies and in silico analysis. Acta Crystallographica Section C, Structural Chemistry, 81(Pt 4), 198-211. [Link]

• Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. SciSpace. [Link]

• Geiβler, A., et al. (2015). Discovery of the First Highly Selective 1,4-dihydropyrido[3,4‑b]pyrazin-3(2H)-one MKK4 Inhibitor. Journal of Medicinal Chemistry, 58(10), 4159-4171. [Link]

• Shawali, A. S., et al. (2002). Antimicrobial Activity of Pyrazoles and Pyridazines Obtained by Interaction of 4-Aryl-3-arylhydrazono-2,4-dioxobutanoic Acids and Their Esters with Hydrazines. ResearchGate. [Link]

Sources

• 1. Hydralazine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Hydralazine: MedlinePlus Drug Information [medlineplus.gov]
• 3. Hydralazine - Wikipedia [en.wikipedia.org]
• 4. ahajournals.org [ahajournals.org]
• 5. CV Pharmacology | Direct Acting Vasodilators [cvpharmacology.com]
• 6. Hydralazine Uses, Side Effects & Warnings [drugs.com]
• 7. eurekaselect.com [eurekaselect.com]
• 8. benthamdirect.com [benthamdirect.com]
• 9. jocpr.com [jocpr.com]
• 10. ijcrt.org [ijcrt.org]
• 11. scispace.com [scispace.com]
• 12. Hydralazine - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 13. An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [Evaluation of a pyridopyridazine as a drug with marked antihypertensive properties (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. 7-(4-Chlorophenyl)-1-hydroxy-5-methylpyrido[3,4-d]pyridazin-4(3H)-one: synthesis, solvatomorphism, in vitro anti-inflammatory and cytotoxic activity studies and in silico analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthesis, characterization and antihypertensive activity of pyridazinone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. ijpsr.com [ijpsr.com]

Safety & Regulatory Compliance

Operational Guide: Safe Disposal and Handling of 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

[1]

Executive Summary & Chemical Profile[2][3][4][5]

1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one (CAS: 162022-89-1) is a specialized heterocyclic intermediate containing a reactive hydrazine moiety fused to a pyridopyridazine core.[1] Due to the scarcity of compound-specific toxicological data, the Precautionary Principle must be applied .[1]

This compound must be handled as a high-potency hydrazine derivative . Hydrazine-functionalized heterocycles are universally classified as potential carcinogens, sensitizers, and aquatic toxins.[1] Improper disposal poses significant risks of groundwater contamination and the formation of toxic nitrosamines if treated with incompatible oxidizers.

Chemical Identity Table

Parameter	Detail
Chemical Name	1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one
CAS Number	162022-89-1
Molecular Formula
Molecular Weight	177.16 g/mol
Key Functional Group	Hydrazine ( ) – Reducing Agent / Nucleophile
Core Structure	Pyrido[3,4-d]pyridazine (Diaza-heterocycle)
Physical State	Solid (Off-white to yellow powder, inferred from analogs)

Hazard Identification & Risk Assessment

Before disposal, the specific hazards dictating the waste stream must be understood.[2] The hydrazine group is the primary driver of toxicity and reactivity.

• Acute Toxicity: Hydrazines are potent hepatotoxins and neurotoxins. Assume high toxicity via inhalation and dermal absorption.

• Genotoxicity: The hydrazine moiety is a structural alert for mutagenicity (Ames positive potential).

• Reactivity:

  • Reducing Agent: Incompatible with strong oxidizing agents (perchlorates, chromates).[1]

  • Acid Sensitivity: Forms salts with acids but may degrade to release hydrazine vapor under extreme pH changes.

  • Nitrosamine Formation: CRITICAL WARNING: Do not treat with hypochlorite (bleach) without strict pH control, as this can generate carcinogenic N-nitroso compounds.[1]

Waste Segregation & Classification

Effective disposal begins with rigorous segregation at the bench. Do not mix this compound with general organic solvents or aqueous waste streams.[3]

Segregation Protocol

• Solid Waste: Isolate pure compound, contaminated weighing papers, and gloves in a dedicated "High Hazard - Solid" container.

• Liquid Waste: Mother liquors or reaction mixtures containing this compound must be segregated into "Basic/Toxic Organic Waste."

  • Note: Avoid mixing with acidic waste streams to prevent potential exotherms or volatilization.

DOT Visualization: Waste Segregation Workflow

Caption: Logic flow for segregating 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one waste streams to ensure safe incineration.

Disposal Methodologies

Method A: Commercial Incineration (Recommended)

This is the only recommended method for routine disposal of research quantities. The high nitrogen content requires incineration facilities equipped with scrubbers to handle

emissions.

• Protocol:

  • Collect waste in a UN-rated HDPE drum or pail.

  • Label clearly as "Hazardous Waste - Hydrazine Derivative - Toxic." [1]

  • Manifest under waste code D001 (Ignitable, if in solvent) or Characteristic Toxic (if applicable based on local testing).

  • Ship to a TSDF (Treatment, Storage, and Disposal Facility) permitted for high-temperature incineration.

Method B: Chemical Deactivation (Emergency/Spill Only)

Warning: In-lab chemical destruction is discouraged due to the risk of generating toxic byproducts.[1] Use this only for spill cleanup residues where immediate stabilization is required before packaging.

• Reagent: Potassium Permanganate (

  ) or Hydrogen Peroxide ( ) are preferred over Bleach (NaOCl) to avoid nitrosamine formation.[1]

• Procedure:

  • Dilute the material significantly with water.

  • Slowly add dilute

    (3-5%) in the presence of a catalyst (e.g., iron salts) or use commercially available "Hydrazine Neutralizers."

  • Allow to stand for 24 hours in a fume hood.

  • Test for residual hydrazine using a colorimetric strip.

  • Dispose of the deactivated slurry as hazardous chemical waste (do not drain).

Emergency Spill Response

In the event of a powder spill outside a fume hood:

• Evacuate: Clear the immediate area.

• PPE: Don double nitrile gloves, Tyvek suit, and a P100 HEPA respirator (dust inhalation is the primary acute risk).

• Containment: Cover the spill with a wet pad or oil-dampened absorbent to prevent dust generation. Do not dry sweep. [1]

• Cleanup:

  • Scoop material into a wide-mouth jar.

  • Wipe the surface with a 5% ascorbic acid solution (reduces residual oxidation risks) or simple soap and water.

  • Place all cleanup materials into the "Solid Toxic" waste bin.

References

• PubChem. Pyrido[3,4-d]pyridazin-4(3H)-one hydrazone (Compound Summary). National Library of Medicine.[4] Available at: [Link][1][4]

• U.S. EPA. Management of RCRA Hazardous Wastes containing Hydrazines. Available at: [Link][1]

Sources

• 1. echemi.com [echemi.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. arxada.com [arxada.com]
• 4. Pyrido(3,4-d)pyridazin-4(3H)-one hydrazone | C7H7N5 | CID 154774 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal Protective Equipment &amp; Handling Guide: 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one

Executive Safety Summary

Compound: 1-Hydrazinylpyrido[3,4-d]pyridazin-4(3H)-one CAS Number: 162022-89-1 Synonyms: 4-Hydrazinylpyrido[3,4-d]pyridazine; Pyrido[3,4-d]pyridazin-4-ylhydrazine Primary Hazard Class: High Potency / Genotoxic Hazard (Presumed) Critical Directive: Treat as a potential carcinogen and skin sensitizer due to the hydrazine pharmacophore. All handling must occur within a certified chemical fume hood.

Risk Assessment & Hazard Identification

As a Senior Application Scientist, I apply the Precautionary Principle here. While specific toxicological data (LD50) for this exact catalog number may be sparse, the structural presence of a hydrazine moiety (-NHNH₂) attached to a fused heterocyclic ring necessitates a Risk Group 3 (RG3) handling approach.

The Pharmacophore Risk Logic

• Hydrazine Toxicity: Free hydrazine and its aryl/heteroaryl derivatives are established alkylating agents. They pose a risk of methemoglobinemia (blood toxicity) and are potential mutagens.

• Respiratory Sensitization: Inhalation of dusts or aerosols can trigger severe allergic reactions or bronchial spasms.

• Reactivity: As a hydrazine derivative, this compound is a reducing agent .[1] It is incompatible with strong oxidizing agents (e.g., peroxides, permanganates), where contact can induce exothermic decomposition or fire.

Hazard Category	GHS Classification (Inferred)	Operational Implication
Health	Acute Tox. 3 (Oral/Dermal/Inhal); Carc. 2	Zero skin contact policy; Double-gloving required.
Physical	Self-Reactive (Potential)	Store under inert gas; avoid friction/shock if dry.
Environmental	Aquatic Acute 1	All waste must be captured; no drain disposal.

Personal Protective Equipment (PPE) Matrix

This matrix defines the non-negotiable barrier protection required for handling.

PPE Component	Specification	Rationale
Hand Protection	Double Gloving Strategy Inner: Nitrile (4 mil)Outer: Long-cuff Nitrile or Neoprene (5-8 mil)	Hydrazines can permeate thin nitrile. The outer glove provides a sacrificial barrier; the inner glove protects during doffing.
Respiratory	Engineering Control First: Fume Hood.If outside hood (e.g., balance cleaning): N95 or P100 Respirator.	Prevents inhalation of fine particulates during weighing or transfer.
Eye/Face	Chemical Splash Goggles (ANSI Z87.1)	Safety glasses are insufficient for hydrazine liquids/solutions due to rapid corneal absorption risk.
Body	Tyvek® Lab Coat (Disposable) or chemically resistant apron over cotton coat.	Cotton absorbs liquids, keeping toxins against the skin. Tyvek repels splashes.

PPE Decision Logic

Figure 1: Decision tree for selecting appropriate PPE based on the physical state and quantity of the compound.

Operational Handling Protocols

A. Storage & Stability[2][3][4][5]

• Temperature: Store at -20°C .

• Atmosphere: Hygroscopic and oxidation-sensitive. Keep under Argon or Nitrogen atmosphere.

• Container: Amber glass vials with Teflon-lined caps (protect from light).

B. Weighing & Solubilization

• Static Control: Use an anti-static gun or polonium strip before opening the vial. Hydrazine powders can be "fly-away," increasing inhalation risk.

• Solvent Selection:

  • Preferred: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

  • Protocol: Add solvent slowly down the side of the vial. Do not vortex vigorously if the cap seal is compromised; use gentle inversion or a pipette to mix.

• Transfer: Use positive displacement pipettes for solutions to prevent dripping (aerosolization).

C. Reaction Setup

• Incompatibility Check: Verify no strong oxidizers (e.g., H₂O₂, HNO₃) are present in the reaction vessel.

• Venting: If heating is required, ensure the system is vented to a scrubber or hood exhaust, as nitrogen oxides (NOx) may form upon decomposition.

Emergency Procedures

Exposure Response[2][6][7][8]

• Skin Contact: Immediately wash with soap and water for 15 minutes.[2] Do not use alcohol (increases skin permeability).

• Eye Contact: Flush for 15 minutes. Seek medical attention immediately (ophthalmologist).

• Inhalation: Move to fresh air. If breathing is difficult, provide oxygen (trained personnel only).

Spill Management (Small Scale < 1g)

• Evacuate the immediate area.

• Don PPE: Level 3 (see Matrix).

• Neutralization: Cover spill with a 1:1 mixture of sand and soda ash or a commercial spill kit designed for organic bases.

• Collection: Scoop into a hazardous waste container labeled "Toxic Organic Solid."

• Decontamination: Wipe surface with 10% bleach solution (oxidizes hydrazine residues), followed by water. Note: Ensure good ventilation during bleach application.

Waste Disposal

Never dispose of hydrazine derivatives down the drain.

Waste Stream	Description	Disposal Method
Solid Waste	Contaminated gloves, weighing boats, paper towels.	Double-bag in heavy-duty polyethylene bags; label "Cytotoxic/Genotoxic Waste."
Liquid Waste	Mother liquors, reaction solvents.	Segregated Organic Waste container. Do NOT mix with Oxidizing Waste.
Sharps	Needles/syringes used with compound.	Hard-walled sharps container; incineration recommended.

Safe Handling Workflow

Figure 2: Step-by-step workflow ensuring containment from storage to disposal.

References

• National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 154774, Pyrido[3,4-d]pyridazin-4(3H)-one hydrazone. Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Hydrazine derivatives hazard classification. Retrieved from [Link]

Sources

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. assets.thermofisher.com [assets.thermofisher.com]